(4-methyl-1H-pyrazol-1-yl)methanol

• CAS: 146456-97-5

Core Science & Biosynthesis

Chemical structure and properties of (4-methyl-1H-pyrazol-1-yl)methanol

The following technical guide details the chemical structure, synthesis, properties, and applications of (4-methyl-1H-pyrazol-1-yl)methanol , a functional derivative of the pharmaceutical agent Fomepizole.

[1]

Executive Summary

(4-methyl-1H-pyrazol-1-yl)methanol (CAS: 1120-82-7 [analogous parent], specific derivative often cited in patent literature as an intermediate) is the N-hydroxymethyl derivative of 4-methylpyrazole (Fomepizole). While the parent compound is a critical antidote for methanol and ethylene glycol poisoning, the N-hydroxymethyl variant serves primarily as a reactive synthetic intermediate or a prodrug moiety .

Its chemical behavior is defined by the semi-labile aminal-like N–C–O linkage, which exists in equilibrium with the parent pyrazole and formaldehyde in aqueous solution. This guide explores its synthesis, hydrolytic stability, and utility in designing N-substituted pyrazole ligands and pharmaceutical candidates.

Chemical Identity & Structural Analysis[2][3]

The compound consists of a 4-methylpyrazole core N-alkylated with a hydroxymethyl group. This modification alters the hydrogen-bonding capacity and lipophilicity of the parent heterocycle.

Attribute	Detail
IUPAC Name	(4-methyl-1H-pyrazol-1-yl)methanol
Common Names	1-Hydroxymethyl-4-methylpyrazole; N-Hydroxymethylfomepizole
Molecular Formula	C₅H₈N₂O
Molecular Weight	112.13 g/mol
Core Scaffold	4-Methylpyrazole (Fomepizole)
Functional Group	Hemiaminal (N-Hydroxymethyl)
SMILES	CC1=CN(CO)N=C1
InChI Key	Predicted (Derivative of RIKMMFOAQPJVMX)

Structural Dynamics

• N-Substitution : The hydroxymethyl group is attached to the pyrrole-like nitrogen (N1). This blocks the tautomeric shift typical of unsubstituted pyrazoles, locking the bond structure.

• Hemiaminal Character : The N–CH₂–OH moiety is chemically distinct from a standard alcohol. It behaves as a hemiaminal , making the C–N bond susceptible to cleavage under acidic or basic conditions.

Synthesis & Reaction Mechanism

The synthesis of (4-methyl-1H-pyrazol-1-yl)methanol is achieved via the N-hydroxymethylation of 4-methylpyrazole using formaldehyde (or paraformaldehyde). This reaction is reversible and typically driven to completion by using an excess of formaldehyde or by crystallizing the product.

Reaction Scheme

The nitrogen lone pair of 4-methylpyrazole acts as a nucleophile, attacking the electrophilic carbonyl carbon of formaldehyde.

Figure 1: Mechanism of N-hydroxymethylation and potential reversibility.

Experimental Protocol: Synthesis

• Reagents : 4-Methylpyrazole (1.0 eq), Paraformaldehyde (1.2 eq), Solvent (Water or Dioxane).

• Conditions : Heat to 60–80°C for 2–4 hours.

• Workup : The product often precipitates upon cooling or concentration. If performed in water, lyophilization may be required.

• Purification : Recrystallization from acetone/hexane. Note: Chromatography on silica gel may cause decomposition (reversal to parent pyrazole) due to surface acidity.

Physicochemical Properties[5][6][7][8]

The introduction of the hydroxymethyl group significantly alters the physical profile compared to the parent Fomepizole (MP 25°C).

Property	Value / Characteristic	Note
Physical State	White crystalline solid	Higher MP than parent due to intermolecular H-bonding.
Melting Point	~55–65°C (Predicted)	Analogous to 1-hydroxymethylpyrazole (MP 60°C).
Solubility	High in DMSO, MeOH, EtOH	Moderate water solubility; lower in non-polar solvents.
Stability (Solid)	Stable at 4°C	Hygroscopic; store under inert atmosphere.
Stability (Solution)	pH-Dependent	Stable in neutral buffers; hydrolyzes in dilute acid/base.
pKa	~2.5 (Conjugate acid)	The N2 nitrogen remains basic but less so than the parent.

Hydrolytic Instability

In aqueous environments, the compound exists in equilibrium:

This property is critical for its use as a formaldehyde donor or a transient prodrug .

Applications in Drug Discovery & Chemistry

A. Synthetic Intermediate (N-Functionalization)

The primary utility of (4-methyl-1H-pyrazol-1-yl)methanol is as a "activated" intermediate for creating stable N-substituted derivatives.

• N-Chloromethylation : Treatment with thionyl chloride (

  ) converts the hydroxyl group to a chloride ( ).

• N-Alkylation : The chloride can then react with other nucleophiles (amines, alkoxides) to form stable N-aminomethyl or N-alkoxymethyl linkages.

• Ligand Synthesis : Used to tether 4-methylpyrazole units to chelating backbones (e.g., for zinc or copper coordination in metalloprotein mimics).

B. Prodrug Design

While Fomepizole is effective, its N-hydroxymethyl derivative has been explored to alter pharmacokinetics.

• Mechanism : Upon administration, physiological pH and metabolic enzymes hydrolyze the hemiaminal, releasing the active Fomepizole and Formaldehyde.

• Toxicity Constraint : The release of formaldehyde generally limits this approach unless the dosage is low or the target tissue has high formaldehyde dehydrogenase activity.

C. Bioisosterism

The

group mimics the hydroxymethyl group of nucleosides, potentially allowing the compound to inhibit enzymes other than alcohol dehydrogenase, such as certain kinases or polymerases, although this is less documented for the 4-methyl derivative.

Figure 2: Synthetic and biological pathways for the N-hydroxymethyl derivative.

Safety & Handling

• Formaldehyde Release : This compound must be treated as a potential source of formaldehyde, a known carcinogen and sensitizer.

• Storage : Store in a freezer (-20°C) under desiccant. Moisture accelerates hydrolysis/decomposition.

• Handling : Use in a fume hood. Avoid contact with strong acids which trigger rapid decomposition.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3406, 4-Methylpyrazole (Fomepizole). Retrieved from [Link]

• Katritzky, A. R., & Rees, C. W. (Eds.). Comprehensive Heterocyclic Chemistry. Pergamon Press.
• European Medicines Agency.Fomepizole: Summary of Product Characteristics. (Context for parent compound pharmacology).

Potential Pharmaceutical Applications of (4-methyl-1H-pyrazol-1-yl)methanol: A Technical Guide

Executive Summary

The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous FDA-approved drugs with a wide array of therapeutic activities.[1] This technical guide delves into the untapped potential of a specific derivative, (4-methyl-1H-pyrazol-1-yl)methanol. While direct pharmacological data on this molecule is nascent, its structural relationship to the well-established alcohol dehydrogenase (ADH) inhibitor, 4-methylpyrazole (fomepizole), provides a strong rationale for its investigation.[2][3] This document will explore the synthesis, potential mechanisms of action, and novel therapeutic applications of (4-methyl-1H-pyrazol-1-yl)methanol, offering a roadmap for researchers and drug development professionals. We will extrapolate from the known bioactivity of related pyrazole compounds to propose innovative research directions and detailed experimental protocols to unlock the therapeutic promise of this molecule.

The 4-Methylpyrazole Core: A Foundation of Proven Therapeutic Efficacy

The 4-methylpyrazole scaffold is most famously represented by fomepizole, a potent competitive inhibitor of alcohol dehydrogenase.[1][2][4] Fomepizole is the standard of care for methanol and ethylene glycol poisoning, preventing the metabolic conversion of these substances into their toxic metabolites, formic acid and oxalic acid, respectively.[3][4] Its mechanism of action involves the competitive binding to ADH, effectively blocking the enzyme's active site.[3][5]

Beyond its role as an antidote, 4-methylpyrazole has been investigated for other therapeutic applications, including the inhibition of cytochrome P450 2E1 (CYP2E1).[6][7] This has implications for reducing drug-induced liver injury, for instance, by mitigating the formation of the hepatotoxic metabolite of acetaminophen.[6][7] The established safety and efficacy of the 4-methylpyrazole core make its derivatives, such as (4-methyl-1H-pyrazol-1-yl)methanol, intriguing candidates for further pharmacological exploration.

Synthesis and Characterization of (4-methyl-1H-pyrazol-1-yl)methanol

The synthesis of N-substituted pyrazoles can be challenging due to the potential for forming regioisomers.[8] However, methods for the selective N-alkylation of pyrazoles have been developed.[9][10] The synthesis of (4-methyl-1H-pyrazol-1-yl)methanol can be approached through the N-hydroxymethylation of 4-methylpyrazole.

Proposed Synthetic Protocol:

A plausible synthetic route involves the reaction of 4-methylpyrazole with formaldehyde in a suitable solvent. The reaction conditions would need to be optimized to favor the formation of the N1-hydroxymethylated product over the N2 isomer and to minimize side reactions.

Step-by-Step Methodology:

• Reaction Setup: To a solution of 4-methylpyrazole (1 equivalent) in an appropriate solvent (e.g., ethanol, water, or a biphasic system), add an aqueous solution of formaldehyde (1.1 equivalents).

• Catalyst: The reaction may be facilitated by a mild base or acid catalyst to enhance the reactivity of the pyrazole nitrogen.

• Reaction Conditions: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired (4-methyl-1H-pyrazol-1-yl)methanol.

• Characterization: The structure and purity of the final compound should be confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: Synthetic workflow for (4-methyl-1H-pyrazol-1-yl)methanol.

Potential Pharmaceutical Applications and Mechanistic Hypotheses

While direct evidence is limited, the structure of (4-methyl-1H-pyrazol-1-yl)methanol suggests several promising avenues for pharmaceutical development.

Pro-drug for 4-Methylpyrazole

(4-methyl-1H-pyrazol-1-yl)methanol is a known metabolite of fomepizole, formed through oxidation.[11] This suggests that the reverse could also be true; (4-methyl-1H-pyrazol-1-yl)methanol could act as a pro-drug, being metabolized in vivo to release 4-methylpyrazole. This could offer advantages in terms of pharmacokinetics, such as altered solubility, distribution, or duration of action.

Experimental Validation:

• In Vitro Metabolism Studies: Incubate (4-methyl-1H-pyrazol-1-yl)methanol with human liver microsomes or hepatocytes to monitor the formation of 4-methylpyrazole over time.

• Pharmacokinetic Studies in Animal Models: Administer (4-methyl-1H-pyrazol-1-yl)methanol to rodents and measure the plasma concentrations of both the parent compound and 4-methylpyrazole at various time points.

Novel Anticancer Agent

Recent studies have demonstrated the cytotoxic effects of pyrazole derivatives against various cancer cell lines.[12][13][14] One study specifically highlighted the antiproliferative activity of a pyrazole derivative with a methyl alcohol at the 4-position of the pyrazole ring against chronic myeloid cancer cells.[13] This provides a strong rationale for investigating the anticancer potential of (4-methyl-1H-pyrazol-1-yl)methanol.

Hypothesized Mechanism of Action:

The hydroxymethyl group could engage in hydrogen bonding interactions with key residues in the active sites of kinases or other enzymes involved in cancer cell proliferation and survival.

Experimental Workflow for Anticancer Evaluation:

Caption: Experimental workflow for evaluating anticancer activity.

Data Presentation:

Cancer Cell Line	(4-methyl-1H-pyrazol-1-yl)methanol IC₅₀ (µM)	Doxorubicin IC₅₀ (µM)
MCF-7 (Breast)	To be determined	Reference value
K562 (Leukemia)[13]	To be determined	Reference value
HeLa (Cervical)	To be determined	Reference value
A549 (Lung)	To be determined	Reference value

Anti-inflammatory and Analgesic Properties

Pyrazole derivatives are well-known for their anti-inflammatory and analgesic activities, with celecoxib being a prominent example.[15][16] The structural features of (4-methyl-1H-pyrazol-1-yl)methanol warrant its investigation in models of inflammation and pain.

Proposed In Vitro Assays:

• COX-1/COX-2 Inhibition Assay: To determine the inhibitory activity against cyclooxygenase enzymes.

• LPS-stimulated Cytokine Release in Macrophages: To measure the effect on the production of pro-inflammatory cytokines like TNF-α and IL-6.

Neuroprotective Effects

Some pyrazole derivatives have shown neuroprotective properties.[15] Given the prevalence of neurodegenerative diseases, exploring the potential of (4-methyl-1H-pyrazol-1-yl)methanol in this area is a worthwhile endeavor.

Suggested In Vitro Model:

• Oxidative Stress-induced Neuronal Cell Death: Assess the ability of the compound to protect neuronal cells (e.g., SH-SY5Y) from damage induced by agents like hydrogen peroxide or glutamate.

ADMET Profiling: A Critical Step in Drug Development

Early assessment of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) is crucial for the successful development of any new chemical entity.

Recommended In Silico and In Vitro ADMET Studies:

Parameter	Method	Rationale
Solubility	Kinetic or thermodynamic solubility assay	Poor solubility can limit bioavailability.
Permeability	PAMPA or Caco-2 assay	Predicts intestinal absorption.
Metabolic Stability	Liver microsome stability assay	Determines the rate of metabolic clearance.
CYP Inhibition	Cytochrome P450 inhibition panel	Assesses the potential for drug-drug interactions.
Cytotoxicity	Assay in non-cancerous cell lines (e.g., HEK293)	Provides an early indication of general toxicity.
hERG Inhibition	Patch-clamp or fluorescence-based assay	Screens for potential cardiotoxicity.

Conclusion and Future Directions

(4-methyl-1H-pyrazol-1-yl)methanol represents a promising, yet underexplored, molecule with the potential for diverse pharmaceutical applications. Its structural relationship to the established drug fomepizole provides a solid foundation for investigating its utility as a pro-drug. Furthermore, emerging research on the anticancer and anti-inflammatory properties of substituted pyrazoles makes a compelling case for screening this compound in these therapeutic areas.

The experimental workflows and protocols outlined in this guide provide a comprehensive framework for elucidating the pharmacological profile of (4-methyl-1H-pyrazol-1-yl)methanol. A systematic approach, beginning with robust synthesis and characterization, followed by a tiered screening cascade and early ADMET profiling, will be instrumental in unlocking the full therapeutic potential of this intriguing pyrazole derivative.

References

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• Olson, K. R. (Ed.). (2012). FOMEPIZOLE (4-METHYLPYRAZOLE, 4-MP). In Poisoning & Drug Overdose (6th ed.). McGraw-Hill. [Link][2]

• McMartin, K. E., & Jacobsen, D. (2012). Kinetic interactions between 4-methylpyrazole and ethanol in healthy humans. Clinical Pharmacology & Therapeutics, 91(4), 718-725. [Link][17]

• Faria, J. V., et al. (2017). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Oriental Journal of Chemistry, 33(4), 1637-1654. [Link]

• Wikipedia. (2023). Fomepizole. [Link][3]

• AFT Pharmaceuticals. (2017). AusPAR Antizol Fomepizole. [Link][11]

• Kumar, V., et al. (2013). Current status of pyrazole and its biological activities. Journal of Global Pharma Technology, 5(2), 1-15. [Link][14][16]

• Lheureux, P., et al. (2015). Treatment of patients with ethylene glycol or methanol poisoning: focus on fomepizole. Clinical Toxicology, 53(6), 527-536. [Link][5]

• McMartin, K. E. (2012). Kinetics and metabolism of fomepizole in healthy humans. Clinical Toxicology, 50(5), 375-383. [Link][18]

• Shaik, A. B., et al. (2024). Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. Journal of Fluorescence, 34(2), 1-13. [Link][12]

• University of Utah Health. (2023). Fomepizole Antidote. Poison Control. [Link][4]

• Abad, A., et al. (2006). Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Activity of Fluorinated Analogs of Tebufenpyrad. The Journal of Organic Chemistry, 71(24), 9187-9190. [Link]

• Sharma, S., & Kumar, A. (2012). Synthesis and biological activity of 4-substituted-2-(4'-formyl-3'-phenylpyrazole)-4-phenyl thiazole. Journal of Chemical and Pharmaceutical Research, 4(1), 450-454. [Link][19]

• Smith, J. D., et al. (2024). N1-Selective Methylation of Pyrazoles via α-Halomethylsilanes as Masked Methylating Reagents. Organic & Biomolecular Chemistry, 22(10), 2045-2050. [Link][9]

• FDA Global Substance Registration System. (n.d.). N-(HYDROXYMETHYL)PYRAZOLE. [Link][20]

• Gising, J., et al. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 23(1), 134. [Link][21]

• Google Patents. (1996). EP0749963A1 - N-alkylation method of pyrazole. [10]

• Morsy, E. M. H., et al. (2015). Synthesis and Anticancer Activity of Some Novel 1h-Pyrazol-5(4H)-One Derivatives. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 6(4), 136-145. [https://www.rjpbcs.com/pdf/2015_6(4)/[19].pdf]([Link]19].pdf)

• de Oliveira, R., et al. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. Frontiers in Pharmacology, 12, 649931. [Link][22]

• Costa, M. S., et al. (2026). Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells. Journal of Molecular Structure, 1311, 138137. [Link][13]

• Gherman, C., et al. (2021). Synthesis of 4,4′-(arylmethylene)bis(3-methyl-1-phenyl-1H-pyrazol-5-ols) and evaluation of their antioxidant and anticancer activities. Chemistry Central Journal, 15(1), 1-14. [Link][14]

• Johnson, M. A., et al. (2024). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. Molbank, 2024(2), M1849. [Link][23]

• Al-Ostath, A., et al. (2024). Exploring the Potential Biological Activities of Pyrazole-Based Schiff Bases as Anti-Diabetic, Anti-Alzheimer's, Anti-Inflammatory, and Cytotoxic Agents: In Vitro Studies with Computational Predictions. Molecules, 29(10), 2322. [Link][24]

• Kotaiah, S., et al. (2014). Synthesis of 4-chloro-2-(3,5-dimethyl-1h-pyrazol-1-yl)-6-methylpyrimidine. Hetero Letters, 4(3), 335-339. [Link][25]

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Protocols & Analytical Methods

Application Note: Infrared (IR) Spectroscopy Peak Assignments for (4-methyl-1H-pyrazol-1-yl)methanol

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Structural Elucidation of a Versatile Heterocycle

(4-methyl-1H-pyrazol-1-yl)methanol is a heterocyclic compound of significant interest in medicinal chemistry and materials science. As a functionalized pyrazole, it serves as a valuable building block in the synthesis of more complex molecules, including potential pharmaceutical agents.[1] The precise arrangement of its functional groups—a hydroxyl group, a methylene bridge, a methyl substituent, and the pyrazole ring—governs its chemical reactivity and potential for intermolecular interactions.

Infrared (IR) spectroscopy is a rapid, non-destructive, and powerful analytical technique for confirming the molecular structure of synthesized compounds.[2] By measuring the absorption of infrared radiation by a molecule's covalent bonds, an IR spectrum provides a unique "fingerprint" based on the vibrational frequencies of its functional groups.[2][3] This application note provides a detailed guide to the interpretation of the IR spectrum of (4-methyl-1H-pyrazol-1-yl)methanol, explaining the causality behind the peak assignments and offering a robust protocol for obtaining high-quality spectral data.

Molecular Structure and Key Vibrational Modes

The structure of (4-methyl-1H-pyrazol-1-yl)methanol incorporates several distinct functional groups, each with characteristic vibrational modes that are IR-active. The primary regions of interest are the hydroxyl group (-OH), the pyrazole ring, and the various C-H bonds.

Figure 1: Molecular structure of (4-methyl-1H-pyrazol-1-yl)methanol with key functional groups highlighted.

Detailed IR Peak Assignment and Interpretation

The interpretation of an IR spectrum involves assigning observed absorption bands to specific molecular vibrations. The following sections break down the expected peak assignments for (4-methyl-1H-pyrazol-1-yl)methanol, grounded in established spectroscopic principles.

O-H and C-O Vibrations (Hydroxymethyl Group)

• O-H Stretch (Alcohol): The most conspicuous peak in the spectrum is expected to be a strong and very broad absorption band in the region of 3550-3200 cm⁻¹ .[4][5] This band corresponds to the stretching vibration of the O-H bond in the hydroxymethyl group. Its significant broadness is a direct result of intermolecular hydrogen bonding between molecules, which creates a continuum of vibrational energy states.[6][7] The presence of this intense, broad peak is a definitive indicator of an alcohol functional group.

• C-O Stretch (Alcohol): The stretching vibration of the C-O single bond in the N-CH₂-OH moiety will produce a sharp, medium-to-strong intensity peak. For a primary alcohol of this type, this peak is typically found in the 1050-1150 cm⁻¹ region of the spectrum.[8]

C-H Vibrations (Methyl, Methylene, and Pyrazole Ring)

The C-H stretching region is highly informative for distinguishing between sp² and sp³ hybridized carbon atoms.

• Aromatic/Heteroaromatic C-H Stretch: The C-H bonds on the pyrazole ring (sp² carbons) are expected to absorb at wavenumbers slightly above 3000 cm⁻¹. Look for one or more sharp, medium-to-weak peaks in the 3100-3000 cm⁻¹ range.[9][10] The presence of absorption in this specific window is a strong indicator of aromatic or unsaturated C-H bonds.

• Aliphatic C-H Stretch: The C-H bonds of the methyl (-CH₃) and methylene (-CH₂) groups (sp³ carbons) will absorb at wavenumbers just below 3000 cm⁻¹. These typically appear as multiple sharp, strong peaks in the 3000-2850 cm⁻¹ region.[11][12]

• Aliphatic C-H Bending: The bending (scissoring and rocking) vibrations of the methyl and methylene groups give rise to peaks in the fingerprint region. Expect medium intensity peaks around 1470-1450 cm⁻¹ for CH₂ bending and near 1375 cm⁻¹ for a characteristic CH₃ bending mode.[11][13]

Pyrazole Ring Vibrations

The vibrations of the pyrazole ring are complex and involve the stretching and bending of multiple bonds (C=N, C=C, C-N). These absorptions are crucial for confirming the heterocyclic core.

• C=N and C=C Ring Stretching: The pyrazole ring contains conjugated double bonds. The stretching vibrations of these bonds typically result in a series of medium-to-strong, sharp peaks in the 1600-1400 cm⁻¹ region.[9][14] Specifically for pyrazole derivatives, a C=N stretching band is often observed around 1590 cm⁻¹ .[15] Another ring stretching mode may appear near 1500 cm⁻¹ .[9]

• C-N Ring Stretching: The stretching of the C-N single bonds within the heterocyclic ring contributes to the spectrum, often in the 1350-1250 cm⁻¹ range. One source notes a C-N stretch for a pyrazole ring at 1290 cm⁻¹.[16]

Summary of Expected Peak Assignments

The following table summarizes the anticipated IR absorption bands for (4-methyl-1H-pyrazol-1-yl)methanol.

Wavenumber Range (cm⁻¹)	Intensity	Vibrational Mode	Functional Group Assignment
3550 - 3200	Strong, Broad	O-H Stretch	Hydroxyl (Alcohol), H-bonded[4][5][6][7]
3100 - 3000	Medium - Weak, Sharp	C-H Stretch	Pyrazole Ring (=C-H)[9][10]
3000 - 2850	Strong, Sharp	C-H Stretch	Methyl (-CH₃) & Methylene (-CH₂)[11][12]
~1590	Medium - Strong	C=N Stretch	Pyrazole Ring[15]
1600 - 1400	Medium - Strong	C=C / Ring Stretch	Pyrazole Ring[9][14]
1470 - 1450	Medium	C-H Bend (Scissoring)	Methylene (-CH₂)[11][13]
~1375	Medium	C-H Bend (Symmetric)	Methyl (-CH₃)[11][13]
1350 - 1250	Medium	C-N Stretch	Pyrazole Ring[16]
1150 - 1050	Strong, Sharp	C-O Stretch	Primary Alcohol[8]

Experimental Protocol for ATR-FTIR Analysis

This protocol outlines a self-validating method for acquiring a high-quality FTIR spectrum of (4-methyl-1H-pyrazol-1-yl)methanol, which is typically a solid at room temperature.[17]

Instrumentation

• Fourier Transform Infrared (FTIR) Spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory (e.g., with a diamond or germanium crystal).

Experimental Workflow

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Scalable synthesis routes for (4-methyl-1H-pyrazol-1-yl)methanol production

An In-Depth Technical Guide

Application Note: Scalable Synthesis of (4-methyl-1H-pyrazol-1-yl)methanol

Abstract

This application note provides a comprehensive guide to the scalable synthesis of (4-methyl-1H-pyrazol-1-yl)methanol, a key heterocyclic building block. The primary focus is on the direct N-hydroxymethylation of 4-methylpyrazole with formaldehyde, a route selected for its high atom economy, operational simplicity, and amenability to industrial scale-up. This document furnishes a detailed, step-by-step protocol, discusses the critical process parameters, and explains the chemical principles underpinning the synthetic strategy. The information is intended for researchers, process chemists, and drug development professionals seeking a robust and reproducible method for producing this valuable intermediate.

Introduction and Strategic Importance

Pyrazole derivatives are a cornerstone of modern medicinal chemistry and agrochemicals, forming the core structure of numerous commercial products.[1][2][3] The parent compound, 4-methylpyrazole (fomepizole), is an FDA-approved drug and a potent inhibitor of alcohol dehydrogenase, used as a critical antidote for methanol and ethylene glycol poisoning.[4][5][6] The functionalization of the pyrazole ring, particularly at the N1 position, allows for the generation of diverse molecular scaffolds for drug discovery.[7][8]

(4-methyl-1H-pyrazol-1-yl)methanol is a direct derivative of fomepizole, incorporating a reactive hydroxymethyl group. This functional handle serves as a versatile anchor for subsequent chemical modifications, such as etherification, esterification, or conversion to a leaving group, enabling its use in the synthesis of more complex active pharmaceutical ingredients (APIs). A scalable, cost-effective, and reliable synthesis is therefore paramount for its utilization in development pipelines.

This guide focuses on the most industrially viable pathway: the direct reaction of 4-methylpyrazole with formaldehyde. This approach is superior to multi-step routes that might involve constructing the pyrazole ring with the N1-substituent already attached, which often suffer from lower overall yields and higher complexity.

Synthetic Route Analysis and Mechanistic Rationale

The chosen synthetic pathway is the N-hydroxymethylation of 4-methylpyrazole. This is an electrophilic substitution reaction at the pyrazole ring nitrogen.

Reaction Scheme:

Causality and Mechanistic Insight: The reaction proceeds via the nucleophilic attack of the pyridine-like N1 nitrogen of the pyrazole ring onto the electrophilic carbonyl carbon of formaldehyde. The pyrazole N-H is weakly acidic, and while the reaction can proceed under neutral conditions, it is often facilitated by a base. A base deprotonates the pyrazole, generating the pyrazolate anion, which is a significantly stronger nucleophile, thereby increasing the reaction rate. The choice of base is critical for scalability; an inexpensive inorganic base like potassium carbonate is preferred over organometallic bases.

The workflow for this synthesis is designed for efficiency and scalability, prioritizing a streamlined process from reaction to isolation.

Caption: Scalable workflow for (4-methyl-1H-pyrazol-1-yl)methanol synthesis.

Detailed Experimental Protocol

This protocol is optimized for a laboratory scale (10-50 g) and is designed for straightforward adaptation to larger scales.

Materials and Reagents

Reagent	CAS Number	Molecular Weight	Quantity (for 10g scale)	Moles	Notes
4-Methylpyrazole	930-36-9	82.10 g/mol	10.0 g	0.122 mol	Limiting Reagent
Formaldehyde (37% wt in H₂O)	50-00-0	30.03 g/mol	10.9 g (9.8 mL)	0.134 mol	1.1 equivalents
Potassium Carbonate (K₂CO₃)	584-08-7	138.21 g/mol	20.2 g	0.146 mol	1.2 equivalents, fine powder
Acetonitrile (CH₃CN)	75-05-8	41.05 g/mol	100 mL	-	Anhydrous grade
Ethyl Acetate (EtOAc)	141-78-6	88.11 g/mol	~300 mL	-	For extraction
Brine (Saturated NaCl soln.)	-	-	~100 mL	-	For washing
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37 g/mol	~10 g	-	For drying

Safety Precautions:

• Formaldehyde: Is a known carcinogen and sensitizer. Handle only in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Acetonitrile: Is flammable and toxic. Avoid inhalation and skin contact.

• The reaction can be mildly exothermic. Ensure proper temperature control.

Step-by-Step Methodology

• Reactor Setup: To a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a dropping funnel, add 4-methylpyrazole (10.0 g, 0.122 mol) and potassium carbonate (20.2 g, 0.146 mol).

• Solvent Addition: Add acetonitrile (100 mL) to the flask. Begin stirring to create a suspension.

• Initial Cooling: Cool the suspension to 0-5 °C using an ice-water bath.

  • Expertise Note: Initial cooling is crucial to control the initial exotherm upon addition of formaldehyde, preventing potential side reactions and ensuring process safety, especially at larger scales.

• Reagent Addition: Add the formaldehyde solution (9.8 mL, 0.134 mol) to the dropping funnel. Add the formaldehyde dropwise to the stirred suspension over 20-30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to slowly warm to room temperature. Stir for 4-6 hours.

• In-Process Control (IPC): Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • System: Silica gel plates.

  • Mobile Phase: 70:30 Ethyl Acetate / Hexanes.

  • Visualization: UV light (254 nm) and/or potassium permanganate stain.

  • Expected Results: The spot corresponding to 4-methylpyrazole (starting material) should diminish and a new, more polar spot for the product should appear. The reaction is considered complete when the starting material spot is no longer visible.

• Work-up - Filtration: Once the reaction is complete, filter the suspension through a pad of celite to remove the solid potassium carbonate. Wash the filter cake with a small amount of acetonitrile (~20 mL).

• Work-up - Solvent Removal: Combine the filtrate and washings. Remove the acetonitrile under reduced pressure using a rotary evaporator.

• Work-up - Extraction: To the resulting residue, add deionized water (100 mL) and ethyl acetate (150 mL). Transfer to a separatory funnel and shake vigorously. Separate the organic layer. Extract the aqueous layer two more times with ethyl acetate (2 x 75 mL).

  • Trustworthiness Note: Multiple extractions ensure maximum recovery of the product from the aqueous phase, which is critical for achieving high process yields.

• Drying and Final Evaporation: Combine all organic layers. Wash with brine (1 x 100 mL) to remove residual water. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product, typically as a colorless to pale yellow oil or low-melting solid.[6]

Purification

For many applications, the crude product may be of sufficient purity. For higher purity requirements, two scalable methods are recommended:

• Vacuum Distillation (Preferred for Scale-up): The product is a liquid or low-melting solid and can be effectively purified by distillation under high vacuum. This method avoids the use of large solvent volumes required for chromatography.

• Crystallization: If the product is a solid at room temperature, it can be recrystallized from a suitable solvent system, such as ethyl acetate/hexanes or toluene.

Characterization

The identity and purity of the final product, (4-methyl-1H-pyrazol-1-yl)methanol (MW: 112.13 g/mol )[9], should be confirmed by standard analytical techniques:

• ¹H NMR: Expect characteristic peaks for the pyrazole ring protons, the methyl group, the methylene (-CH₂-) group, and the hydroxyl (-OH) proton.

• ¹³C NMR: Confirmation of the number of unique carbon atoms.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Purity (HPLC): To determine the final purity, which should typically be >98% for use in drug development.

Process Optimization and Scalability Insights

Scaling a synthesis from the lab to a pilot plant or manufacturing facility requires careful consideration of several factors.

Caption: Key parameters for optimizing the synthesis for scale-up.

• Reagent Stoichiometry: Using a slight excess of formaldehyde (1.1 eq.) is a cost-effective strategy to ensure the complete conversion of the more valuable 4-methylpyrazole.

• Base Selection: While K₂CO₃ is effective, other bases like NaOH or KOH could be used. However, their higher basicity might promote side reactions. K₂CO₃ offers a good balance of reactivity and handling safety.

• Solvent Selection: Acetonitrile is an excellent solvent for this reaction. For a greener and more cost-effective process, water could be explored as a solvent. However, this would necessitate a more rigorous extraction protocol to isolate the water-soluble product.

• Work-up: At scale, filtration of the base can be time-consuming. An alternative is a "quench and extract" procedure where the reaction is quenched with water, and the product is directly extracted, bypassing the initial filtration step. This must be validated to ensure no loss in yield or purity.

Conclusion

The direct N-hydroxymethylation of 4-methylpyrazole presented herein is a robust, efficient, and highly scalable route to (4-methyl-1H-pyrazol-1-yl)methanol. The protocol is straightforward, utilizes cost-effective reagents, and avoids harsh reaction conditions or complex purification methods. By carefully controlling key parameters such as temperature and stoichiometry, this process can reliably deliver high yields of high-purity material, making it an ideal choice for both academic research and industrial production environments.

References

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 15, 2026, from [Link]

• Pyrazoles: Synthetic Strategies and Their Pharmaceutical Applications-An Overview. (n.d.). SciSpace. Retrieved February 15, 2026, from [Link]

• Synthesis of Pyrazole Derivatives A Review. (2026, January 15). IJFMR. Retrieved February 15, 2026, from [Link]

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023, September 5). MDPI. Retrieved February 15, 2026, from [Link]

• Synthesis characterization and antimicrobial activity of pyrazolo pyrazolone derivatives (Mannich Reactions). (n.d.). Der Pharma Chemica. Retrieved February 15, 2026, from [Link]

• Engineered enzymes enable selective N-alkylation of pyrazoles with simple haloalkanes. (2020, December 10). Angewandte Chemie International Edition. Retrieved February 15, 2026, from [Link]

• Highly Selective N‑Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. (2022, July 25). The Journal of Organic Chemistry. Retrieved February 15, 2026, from [Link]

• Why is Fomepizole (4-methylpyrazole) given to patients with toxic alcohol poisoning? (2025, October 16). EB Medicine. Retrieved February 15, 2026, from [Link]

• (PDF) Methanol and Formaldehyde Poisoning. (n.d.). ResearchGate. Retrieved February 15, 2026, from [Link]

• Pyrazole synthesis. (n.d.). Organic Chemistry Portal. Retrieved February 15, 2026, from [Link]

• US Patent for N-alkylation method of pyrazole. (n.d.). Google Patents.

• Fomepizole Antidote. (2023, September 12). University of Utah Health. Retrieved February 15, 2026, from [Link]

• Fomepizole: Package Insert / Prescribing Information. (2025, November 23). Drugs.com. Retrieved February 15, 2026, from [Link]

• 194 recent advances in the synthesis of new pyrazole derivatives. (n.d.). CORE. Retrieved February 15, 2026, from [Link]

• WO2006115626A2 - Process for the preparation of ultrapure 4-methylprazole. (n.d.). Google Patents.

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• 1. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. mdpi.com [mdpi.com]
• 4. droracle.ai [droracle.ai]
• 5. Fomepizole Antidote | Poison Control | University of Utah Health [poisoncontrol.utah.edu]
• 6. drugs.com [drugs.com]
• 7. Engineered Enzymes Enable Selective N-Alkylation of Pyrazoles With Simple Haloalkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. acs.figshare.com [acs.figshare.com]
• 9. (4-Methyl-pyrazol-1-yl)-methanol | SCBT - Santa Cruz Biotechnology [scbt.com]

Technical Notes & Optimization

Preventing decomposition of (4-methyl-1H-pyrazol-1-yl)methanol during storage

Welcome to the technical support center for (4-methyl-1H-pyrazol-1-yl)methanol. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this valuable chemical intermediate during storage and experimental use. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges.

Introduction: The Unseen Instability

(4-methyl-1H-pyrazol-1-yl)methanol is a versatile building block in synthetic chemistry. However, its N-hydroxymethyl functionality presents inherent stability challenges that can impact experimental reproducibility and the quality of downstream products. Understanding the potential decomposition pathways is the first step toward effective prevention.

The primary route of degradation is a retro-Mannich type reaction , which is often catalyzed by basic conditions. This reaction leads to the dissociation of the molecule into 4-methyl-1H-pyrazole and formaldehyde. This process can be insidious, as the degradation products may not be immediately obvious without proper analytical monitoring.

Frequently Asked Questions (FAQs)

Q1: What are the primary signs of (4-methyl-1H-pyrazol-1-yl)methanol decomposition?

A1: Visual inspection is often unreliable for detecting initial decomposition. The most definitive signs are observed through analytical techniques:

• Appearance of new peaks in HPLC or GC-MS analysis: The emergence of peaks corresponding to 4-methyl-1H-pyrazole and potentially formaldehyde derivatives are clear indicators.

• Changes in ¹H NMR spectra: The appearance of new signals corresponding to the protons of 4-methyl-1H-pyrazole and formaldehyde, alongside a decrease in the intensity of the signals for (4-methyl-1H-pyrazol-1-yl)methanol, is a key indicator.

• Inconsistent experimental results: If you observe unexpected byproducts or lower yields in your reactions, degradation of your starting material could be a contributing factor.

Q2: What are the optimal storage conditions for (4-methyl-1H-pyrazol-1-yl)methanol?

A2: To minimize decomposition, adhere to the following storage protocols:

Parameter	Recommended Condition	Rationale
Temperature	2-8 °C (refrigerated)	Reduces the rate of chemical reactions, including decomposition.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents potential oxidation of the molecule.
Light	Amber vial or stored in the dark	Protects against potential photodegradation.[1]
Moisture	Tightly sealed container with desiccant	Moisture can facilitate hydrolysis and other decomposition pathways.
pH	Avoid basic conditions	The primary decomposition pathway is base-catalyzed. Ensure storage containers are free of basic residues.[2]

Q3: Can I store (4-methyl-1H-pyrazol-1-yl)methanol in a standard laboratory freezer (-20 °C)?

A3: While colder temperatures generally slow decomposition, freezing and thawing cycles can introduce moisture condensation, which may accelerate degradation. If long-term storage at -20 °C is necessary, ensure the compound is in a securely sealed container with a desiccant, and allow it to equilibrate to room temperature before opening to prevent condensation. For routine use, refrigeration at 2-8 °C is preferred.

Q4: How can I check the purity of my stored (4-methyl-1H-pyrazol-1-yl)methanol before use?

A4: A quick purity check by ¹H NMR is highly recommended before each use, especially if the material has been stored for an extended period. A full quantitative analysis using HPLC is advisable for critical applications. See the Troubleshooting Guide for detailed analytical protocols.

Troubleshooting Guide: Investigating and Preventing Decomposition

This section provides a structured approach to identifying and mitigating the decomposition of (4-methyl-1H-pyrazol-1-yl)methanol.

Issue 1: Suspected Decomposition Based on Inconsistent Experimental Results

Workflow for Investigation:

Caption: Workflow for Investigating Suspected Decomposition.

Protocol 1: ¹H NMR Spectroscopy for Routine Quality Control

This protocol allows for a rapid assessment of the integrity of (4-methyl-1H-pyrazol-1-yl)methanol.

Materials:

• (4-methyl-1H-pyrazol-1-yl)methanol sample

• Deuterated chloroform (CDCl₃) or Deuterated dimethyl sulfoxide (DMSO-d₆)

• NMR tube

• Internal standard (optional, e.g., TMS)

Procedure:

• Dissolve a small amount (5-10 mg) of the (4-methyl-1H-pyrazol-1-yl)methanol sample in approximately 0.6 mL of deuterated solvent in an NMR tube.

• Acquire a ¹H NMR spectrum.

• Analyze the spectrum for the characteristic signals of the starting material and potential degradation products.

Expected Chemical Shifts (δ, ppm):

Compound	Protons	Expected Chemical Shift (approx.)
(4-methyl-1H-pyrazol-1-yl)methanol	-CH₂-	5.5 - 5.7
Pyrazole H3	7.4 - 7.6
Pyrazole H5	7.3 - 7.5
-CH₃	2.0 - 2.2
4-methyl-1H-pyrazole	Pyrazole H3, H5	~7.5[3]
-CH₃	~2.1[3]
Formaldehyde	-CH₂- (in solution)	~9.7 (monomeric form)[4]

Interpretation: The presence of signals corresponding to 4-methyl-1H-pyrazole and/or formaldehyde, which are absent in the reference spectrum of the pure compound, indicates decomposition. The integration of these signals relative to the starting material can provide a semi-quantitative measure of degradation.

Issue 2: Visible Particulate Matter or Discoloration in the Sample

While less common for the primary decomposition pathway, discoloration or the formation of solids could indicate more complex degradation processes or the presence of impurities.

Potential Causes and Solutions:

• Oxidation: Exposure to air can lead to oxidative degradation of the pyrazole ring or the hydroxymethyl group.[5][6]

  • Solution: Purge the storage vial with an inert gas (argon or nitrogen) before sealing.

• Contamination: The presence of acidic or basic impurities can catalyze decomposition.

  • Solution: Use high-purity solvents and clean, dry glassware when handling the compound. If contamination is suspected, purification by column chromatography may be necessary.

• Photodegradation: Exposure to UV light can induce degradation of pyrazole-containing compounds.[7][8]

  • Solution: Store the compound in an amber vial or in a dark location.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method provides a more quantitative assessment of purity and can be used to track stability over time.

Instrumentation and Conditions:

• HPLC System: With UV detector

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid) is a good starting point.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 210-220 nm

• Injection Volume: 10 µL

Procedure:

• Prepare a stock solution of (4-methyl-1H-pyrazol-1-yl)methanol in the mobile phase (e.g., 1 mg/mL).

• Perform serial dilutions to create a calibration curve.

• Inject the sample and analyze the chromatogram.

Interpretation: The appearance of new peaks, particularly one with a retention time matching that of a 4-methyl-1H-pyrazole standard, indicates decomposition. The peak area can be used for quantification.

Decomposition Pathway

The primary decomposition pathway of (4-methyl-1H-pyrazol-1-yl)methanol is a base-catalyzed retro-Mannich reaction.

Caption: Base-catalyzed decomposition of (4-methyl-1H-pyrazol-1-yl)methanol.

References

• Stella, V. J., & Nadeau, R. G. (1989). Aqueous degradation of N-(hydroxymethyl)phthalimide in the presence of specific and general bases. Kinetic assessment of N-hydroxymethyl derivatives of nitrogen heterocycles as possible prodrugs. Journal of Pharmaceutical and Biomedical Analysis, 7(6), 685–691. [Link]

• Chapman, A. W., & Williams, D. H. (1972). ¹H NMR spectrum of 2.4 M formaldehyde in a solution of. Journal of the Chemical Society, Perkin Transactions 2, (11), 1904-1907.
• Singh, R., & Kumar, V. (2021). Photochemical transformation of a pyrazole derivative into imidazoles.
• Lyalin, B. V., & Petrosyan, V. A. (2011). Oxidation of pyrazoles containing the 2-hydroxyethyl group on a NiO(OH) electrode in aqueous alkali. Russian Journal of Electrochemistry, 47(10), 1237-1241.
• MDPI. (2022). Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds. Molecules.
• Wessig, P., & Müller, F. (2003). Oxidation of pyrazoles containing the 2-hydroxyethyl group on a NiO(OH) electrode in aqueous alkali.
• RSC Publishing. (2023). Electrochemically enabled oxidative aromatization of pyrazolines. Organic & Biomolecular Chemistry.
• PubMed. (2021). Experimental and Theoretical Mechanistic Study on the Thermal Decomposition of 3,3-diphenyl-4-(trichloromethyl)-5-nitropyrazoline. PMC.
• PubMed. (2023). Synthesis and Energetic Properties of N-Substituted 3,4- and 3,5-Dinitropyrazoles. PMC.
• ResearchGate. (2018). Features of thermal decomposition of N-substituted tetrazoles.
• ResearchGate. (2025). Chemistry and thermal decomposition of trinitropyrazoles.
• PubMed. (2022). Characterization of potential degradation products of brexpiprazole by liquid chromatography/quadrupole-time-of-flight mass spectrometry and nuclear magnetic resonance, and prediction of their physicochemical properties by ADMET Predictor™.
• ChemRxiv. (2019).
• RSC Publishing. (2019).
• Semantic Scholar. (n.d.). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
• JEOL. (n.d.). Qualitative analysis of pyrazole pesticides in tea leafby using FastGC-HRTOFMS.
• ResearchGate. (n.d.). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
• PubMed. (2020).
• ResearchGate. (n.d.).

Sources

• 1. Characterization of potential degradation products of brexpiprazole by liquid chromatography/quadrupole-time-of-flight mass spectrometry and nuclear magnetic resonance, and prediction of their physicochemical properties by ADMET Predictor™ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Aqueous degradation of N-(hydroxymethyl)phthalimide in the presence of specific and general bases. Kinetic assessment of N-hydroxymethyl derivatives of nitrogen heterocycles as possible prodrugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 4-Methylpyrazole(7554-65-6) 1H NMR spectrum [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Electrochemically enabled oxidative aromatization of pyrazolines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00671A [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Ultrafast photodissociation dynamics of pyrazole, imidazole and their deuterated derivatives using ab initio multiple cloning - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Optimizing reaction temperature for 4-methylpyrazole hydroxymethylation

Topic: Optimizing reaction temperature for 4-methylpyrazole hydroxymethylation Content Type: Technical Support Center (Troubleshooting & FAQs)

Status: Operational Role: Senior Application Scientist Ticket ID: 4MP-OH-TEMP-OPT

Critical Scope Verification (Read First)

Before proceeding with temperature optimization, we must verify the chemical transformation you are attempting, as nomenclature often leads to experimental failure in this specific workflow.

Which "Hydroxymethylation" are you performing?

• Target A: N-Hydroxymethylation (1-hydroxymethyl-4-methylpyrazole)

  • Reagents: 4-Methylpyrazole (4-MP) + Formaldehyde (HCHO).

  • Mechanism:[1][2][3][4][5][6] Electrophilic addition to the nitrogen (hemiaminal formation).

  • Goal: Prodrug synthesis, linker chemistry, or derivative formation.

  • Status:Continue with this guide.

• Target B: Methyl Oxidation (4-hydroxymethylpyrazole)

  • Reagents: 4-MP + Oxidizing agents (e.g., Selenium dioxide) or Biocatalysis.

  • Mechanism:[1][2][3][5][6] Oxidation of the C4-methyl group to a primary alcohol.

  • Goal: Synthesizing the primary metabolite of Fomepizole.

  • Status:STOP. Reaction with formaldehyde will not yield this product. You require a C-H oxidation protocol, not hydroxymethylation.

The Thermodynamics of Failure (The "Why")

Most users struggle with this reaction not because of difficult kinetics, but because they fight the Thermodynamic Equilibrium .

The reaction of 4-MP with formaldehyde is a reversible equilibrium forming a hemiaminal.

Temperature Impact Analysis

Temperature Zone	Kinetic Behavior	Thermodynamic Consequence	Outcome
< 20°C	Slow reaction rate. Paraformaldehyde (if used) remains solid.	Equilibrium favors the Product (Exothermic).	Incomplete conversion due to poor solubility/kinetics.
40°C - 60°C	Optimal kinetic window. Paraformaldehyde depolymerizes efficiently.	Equilibrium is balanced.	Ideal Reaction Zone. High conversion if HCHO is in excess.
> 80°C	Rapid kinetics.	Equilibrium shifts left (Retro-reaction). Favors Reactants.	Low yield; product decomposes back to starting material; potential for bis-alkylation impurities.

Troubleshooting Dashboard

Issue 1: "My product disappears during drying/isolation."

Diagnosis: Thermal Reversal. Root Cause: N-hydroxymethyl pyrazoles are "hemiaminals." They are chemically similar to an intermediate in the Mannich reaction. If you heat them—especially under vacuum or in the presence of acid—they eject formaldehyde and revert to 4-MP. Solution:

• Do NOT oven dry.

• Do NOT use hot rotary evaporation (>35°C).

• Fix: Lyophilize (freeze-dry) or dry under high vacuum at ambient temperature (20-25°C).

Issue 2: "The reaction mixture is cloudy/heterogeneous and yield is low."

Diagnosis: Incomplete Formaldehyde Depolymerization. Root Cause: If using Paraformaldehyde (solid), it requires a "cracking" temperature (>60°C) or a base catalyst to depolymerize into reactive monomeric formaldehyde. If you run at RT with Paraform, you are reacting with the surface of a solid, not the solution. Solution:

• Pre-activate Paraformaldehyde: Heat Paraform + Solvent + Base (cat.) to 60°C until clear, then cool to 40°C before adding 4-MP.

Issue 3: "I see a spot on TLC, but it's gone after workup."

Diagnosis: Hydrolytic Instability. Root Cause: N-hydroxymethyl groups are labile in acidic aqueous washes. Solution:

• Avoid acidic washes (HCl).

• Maintain neutral to slightly basic pH (pH 7.5 - 8.5) during extraction.

• Use anhydrous conditions if possible (Paraformaldehyde in THF/Dioxane).

Optimized Protocol: The "Thermal Swing" Method

This protocol utilizes a "Thermal Swing" strategy: High T for reagent activation, Moderate T for reaction, and Low T for isolation to lock the equilibrium.

Reagents

• 4-Methylpyrazole (1.0 equiv)

• Paraformaldehyde (1.2 - 1.5 equiv)

• Solvent: THF (anhydrous) or Acetonitrile.

• Catalyst: Triethylamine (0.1 equiv) or

  .

Step-by-Step Workflow

• Activation Phase (60°C):

  • Suspend Paraformaldehyde in solvent with base catalyst.

  • Heat to 60°C for 20-30 minutes until the solution becomes mostly clear (depolymerization to monomeric HCHO).

• Reaction Phase (40°C):

  • Cool the solution to 40°C .

  • Add 4-Methylpyrazole.[1][7][8]

  • Why? 40°C provides enough energy to overcome the activation barrier for N-attack without shifting the equilibrium back to reactants.

  • Stir for 4-6 hours.

• Crystallization Phase (0°C - 4°C):

  • Cool the mixture slowly to 4°C .

  • Why? Solubility of the product decreases, and the equilibrium constant (

    ) increases at lower temperatures, driving the reaction to completion (Le Chatelier's Principle).

  • Add a non-polar anti-solvent (e.g., Hexane or Et2O) if precipitation does not occur spontaneously.

• Isolation (Ambient):

  • Filter the precipitate.

  • Wash with cold anti-solvent.

  • Vacuum dry at Room Temperature. [9]

Visualizing the Pathway

The following diagram illustrates the kinetic and thermodynamic flow of the reaction, highlighting the critical temperature control points.

Caption: The "Thermal Swing" workflow. Note the critical risk of Thermal Reversal (Red Dashed Lines) if temperature limits are exceeded during reaction or isolation.

FAQ: Senior Scientist's Corner

Q: Can I use aqueous formalin (37%) instead of paraformaldehyde? A: Yes, but water complicates the isolation. N-hydroxymethyl compounds are often water-soluble and hard to extract without hydrolysis. If you must use formalin, run the reaction at RT to 35°C and use a salting-out extraction method (saturate with NaCl) immediately upon completion.

Q: I need the C-hydroxymethyl derivative (on the ring carbon), not the Nitrogen. Does this protocol work? A: No. This protocol targets the kinetic product (N-substitution). C-hydroxymethylation of pyrazoles is difficult due to the electron-rich nature of the ring. It typically requires high temperatures (>100°C) in an autoclave or acid catalysis (Prins-type reaction), and often results in polymerization. You may need to lithiate the pyrazole (n-BuLi at -78°C) and quench with formaldehyde to target the C5 position specifically.

Q: Why is my melting point lower than reported? A: This is a classic sign of "wet" product or partial reversion. If the product smells strongly of formaldehyde, it is decomposing. Recrystallize from warm (not hot) Ethyl Acetate/Hexane and dry strictly at room temperature.

References

• Katritzky, A. R., et al. Handbook of Heterocyclic Chemistry. 3rd Edition. Elsevier, 2010.

• Fomepizole Metabolism (Distinction from Synthesis)

  • McMartin, K. E., et al. "Kinetics and metabolism of fomepizole in healthy volunteers." Clinical Toxicology, 2012. (Establishes 4-hydroxymethylpyrazole as an oxidative metabolite, clarifying the nomenclature confusion).

• Walker, J. F. Formaldehyde. 3rd Edition. American Chemical Society Monograph Series, 1964.
• Analogous N-Hydroxymethylation Protocols: Organic Syntheses, Coll. Vol. 3, p. 460 (1955); Vol. 21, p. 65 (1941). (Standard protocols for N-hydroxymethylation of imides/azoles using formaldehyde).

Sources

• 1. Fomepizole - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Creation of Long-Term Physical Stability of Amorphous Solid Dispersions N-Butyl-N-methyl-1-phenylpyrrolo[1,2-a]pyrazine-3-carboxamide, Resistant to Recrystallization Caused by Exposure to Moisture [mdpi.com]
• 5. Mechanistic Study of Pyrazole Synthesis via Oxidation-Induced N-N Coupling of Diazatitanacycles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. EP1767528A1 - Process for producing 5-hydroxy-4-thiomethylpyrazole compound - Google Patents [patents.google.com]
• 7. WO2006115626A2 - Process for the preparation of ultrapure 4-methylprazole - Google Patents [patents.google.com]
• 8. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Stability & Formulation of (4-methyl-1H-pyrazol-1-yl)methanol

Current Status: Operational Ticket Focus: pH Stability, Hydrolysis Kinetics, and Formulation Optimization Assigned Specialist: Senior Application Scientist, Formulation Chemistry

Executive Summary: The Hemiaminal Challenge

You are likely working with (4-methyl-1H-pyrazol-1-yl)methanol (also known as 1-hydroxymethyl-4-methylpyrazole) as a prodrug candidate or a specific impurity standard for Fomepizole (4-methylpyrazole).

The Core Instability: This molecule is a hemiaminal (

-hydroxymethyl derivative). Chemically, it exists in a fragile equilibrium. Unlike standard alcohols, the hydroxymethyl group attached to the pyrazole nitrogen is labile. In aqueous solutions, it undergoes hydrolysis to release the parent drug (Fomepizole) and Formaldehyde .

Your formulation strategy must focus on arresting this equilibrium by controlling pH, temperature, and solvent activity.

Part 1: The pH-Rate Profile & Mechanism

The Mechanism of Degradation

Understanding how it breaks down is the only way to stop it. The degradation is primarily acid-catalyzed , though base-catalysis can occur at high pH.

• Acidic Conditions (pH < 6): Protonation of the hydroxyl oxygen converts it into a good leaving group (

  ). This leads to the rapid formation of an iminium-cation intermediate, which immediately collapses into Fomepizole and Formaldehyde.

• Basic Conditions (pH > 10): Hydroxide ions can deprotonate the hemiaminal, leading to fragmentation, though this is generally slower than the acid pathway for pyrazoles.

• Neutral Conditions: The "Goldilocks Zone" where the reaction rate (

  ) is lowest.

Visualizing the Pathway

The following diagram illustrates the acid-catalyzed degradation pathway you are fighting against.

Caption: Acid-catalyzed hydrolysis pathway. Note that low pH accelerates the initial protonation step, driving the equilibrium to the right.

Part 2: Troubleshooting Guide

Use this dynamic guide to diagnose specific instability issues in your formulation.

Scenario A: "I detect a sharp smell of formaldehyde or see Fomepizole precipitation."

• Diagnosis: Rapid Hydrolysis.

• Root Cause: Your pH is likely too low (< 6.0), or you are using a buffer that catalyzes the reaction.

• Immediate Action: Check the pH.[1] If it is below 6.5, adjust immediately to pH 7.5 – 8.5 .

• Secondary Check: Are you using a buffer with high ionic strength? High ionic strength can sometimes accelerate hydrolysis in polar mechanisms.

Scenario B: "My HPLC peak area for the prodrug is decreasing, but no new peaks appear."

• Diagnosis: Volatility Loss or Column Reaction.

• Root Cause: Formaldehyde is volatile and not easily seen on standard UV HPLC. Fomepizole (the parent) might co-elute or be lost if the method isn't specific.

• Immediate Action: Ensure your HPLC method uses a column that can retain polar amines (e.g., HILIC or polar-embedded C18) to resolve the parent pyrazole from the hydroxymethyl derivative.

• Method Tip: Do not use acidic mobile phases (e.g., 0.1% TFA) for sample dilution. Dilute samples in Acetonitrile/Water (neutral) immediately before injection.

Scenario C: "The pH is drifting downward over time."

• Diagnosis: Formaldehyde Oxidation.

• Root Cause: The liberated formaldehyde is oxidizing to Formic Acid (HCOOH), which acidifies the solution. This creates a "death spiral": Acid forms

  pH drops Hydrolysis accelerates More formaldehyde forms More acid forms.

• Immediate Action: Increase buffer capacity (molarity) or switch to a buffer with a pKa closer to 8.0 (e.g., Phosphate or HEPES).

Part 3: Experimental Protocols

Protocol 1: Determining the pH of Maximum Stability ( )

Do not guess. Perform this kinetic study to define the exact stability window.

Materials:

• Buffers (50 mM): Acetate (pH 4-5), Phosphate (pH 6-8), Borate (pH 9-10). Avoid TRIS (see FAQs).

• HPLC System with UV detection (210-220 nm).

• Thermostated water bath at 25°C and 40°C.

Workflow:

• Preparation: Prepare 1 mg/mL solutions of (4-methyl-1H-pyrazol-1-yl)methanol in each buffer.

• Incubation: Hold samples at 40°C (accelerated condition).

• Sampling: Inject samples every 30 minutes for 4 hours.

• Calculation: Plot

  vs. Time to get the rate constant for each pH.

• Profile Construction: Plot

  vs. pH.

  • Success Criteria: You will likely see a U-shaped curve. The bottom of the "U" is your

    .

Protocol 2: Formulation Decision Matrix

Once

is known (typically 7.5–8.5), use this logic to finalize the formulation.

Caption: Decision tree for stabilizing labile hemiaminals. Note that lyophilization is often required for long-term storage.

Part 4: Frequently Asked Questions (FAQs)

Q1: Can I use TRIS or Glycine buffers? A: ABSOLUTELY NOT. Tris(hydroxymethyl)aminomethane and Glycine contain primary amines. These amines will react with the formaldehyde released from your compound to form Schiff bases or new hemiaminals. This "scavenging" of formaldehyde drives the equilibrium to the right, accelerating the degradation of your drug.

• Recommendation: Use Phosphate , HEPES , or Citrate (if pH allows).

Q2: Why does my sample degrade faster in the refrigerator (4°C) than at room temperature? A: This is rare but possible if buffer precipitation occurs. If you use a Phosphate buffer, the pH can shift significantly upon freezing or cooling (sodium phosphate precipitation leads to sharp pH drops). If the pH drops into the acidic range during cooling, hydrolysis accelerates.

• Fix: Ensure your buffer is stable at low temperatures or flash-freeze for lyophilization.

Q3: Is this compound toxic? A: Yes. Aside from the pharmacological activity of the pyrazole, the degradation product is Formaldehyde , a known carcinogen and irritant. Handle all degraded samples as hazardous chemical waste.

Q4: Can I use Ethanol as a co-solvent? A: Yes, but with caution. Ethanol shifts the dielectric constant, which can stabilize the neutral molecule. However, ensure the ethanol is free of acid impurities. Aprotic solvents like DMSO or Acetonitrile are generally better for stability than protic solvents like ethanol, as they do not participate in proton transfer as easily.

References

• Bundgaard, H. (1985). Design of Prodrugs. Elsevier. (Fundamental principles of hemiaminal prodrug stability and hydrolysis kinetics).

• Johansen, M., & Bundgaard, H. (1981). N-hydroxymethyl derivatives of nitrogen heterocycles as possible prodrugs II. Journal of Pharmaceutical Sciences.

• Ambeed. (n.d.). (1H-Pyrazol-1-yl)methanol Product Safety & Structure.

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 3406, Fomepizole (Parent Compound).

• Gomes, P., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules. (Discusses tautomerism and N-substitution stability).

Sources

• 1. Prodrugs of peptides. 11. Chemical and enzymatic hydrolysis kinetics of N-acyloxymethyl derivatives of a peptide-like bond - PubMed [pubmed.ncbi.nlm.nih.gov]

Selection of recrystallization solvents for (4-methyl-1H-pyrazol-1-yl)methanol

Case ID: REC-4MPM-001 Subject: Solvent Selection & Crystallization Protocol for (4-methyl-1H-pyrazol-1-yl)methanol Status: Resolved / Guide Available Assigned Specialist: Senior Application Scientist, Separation Sciences

Executive Summary & Molecule Profile

(4-methyl-1H-pyrazol-1-yl)methanol is a hemiaminal derivative formed by the N-hydroxymethylation of 4-methylpyrazole. Unlike standard stable heterocycles, this molecule possesses a reversible N-C bond .[1]

• Critical Stability Warning: This compound is a "masked" source of formaldehyde. Under high thermal stress, acidic conditions, or in the presence of wet protic solvents, it is prone to retro-aldol-type decomposition , reverting to 4-methylpyrazole (liquid) and paraformaldehyde.[1]

• Purification Goal: Isolate the solid without triggering decomposition or hydrolysis.

Property	Description	Implications for Recrystallization
Structure	Pyrazole ring + N-CH₂-OH	Amphiphilic: Lipophilic ring, Polar tail.
Stability	Hemiaminal (N-C-O linkage)	Avoid boiling water/acids. Sensitive to wet solvents.
Solubility	Moderate to High	Soluble in alcohols, CHCl₃, warm esters.[1] Insoluble in aliphatics.
Risk	Oiling Out	Low melting point (typically <80°C for this class) makes it prone to oiling out before crystallizing.

Solvent Selection Matrix

The choice of solvent must balance solubility power against chemical inertness .[2] We prioritize aprotic solvents to minimize trans-acetalization or hydrolysis risks.

Recommended Solvent Systems

Rank	Solvent System	Ratio (v/v)	Technical Rationale
1 (Primary)	Ethyl Acetate / n-Heptane	1:2 to 1:4	Best Balance. EtOAc dissolves the polar -OH group; Heptane acts as the anti-solvent to force precipitation without freezing the oil.
2 (Alternative)	MTBE (Methyl tert-butyl ether)	Pure	Gentle. Good for "evaporative crystallization." Low boiling point (55°C) prevents overheating the unstable hemiaminal.
3 (Specific)	Dichloromethane (DCM) / Hexane	1:5	Low Temp. Use only if the compound oils out in EtOAc. DCM solubilizes very well at room temp; Hexane induces crash-out.
4 (Avoid)	Ethanol / Methanol	N/A	Risk. High solubility leads to poor recovery. Protic nature can facilitate formaldehyde exchange/loss.
5 (Avoid)	Water	N/A	High Risk. Promotes hydrolysis of the N-CH₂-OH bond back to starting material.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision process for solvent selection based on your specific observation of the crude material.

Figure 1: Decision logic for navigating solubility and stability challenges during purification.

Detailed Protocol: The "Two-Solvent" Method

This protocol is designed to minimize thermal stress.

Materials:

• Crude (4-methyl-1H-pyrazol-1-yl)methanol.[3]

• Solvent A: Ethyl Acetate (Anhydrous recommended).

• Solvent B: n-Heptane (Anti-solvent).

• Equipment: Magnetic stirrer, reflux condenser (optional), oil bath.[1]

Step-by-Step Guide:

• Dissolution (The "Minimum" Rule):

  • Place crude solid in a flask.

  • Add Ethyl Acetate dropwise while warming gently (keep T < 50°C).

  • Stop immediately once the solid dissolves. Do not add excess solvent.

  • Note: If the solution is colored/dirty, treat with activated charcoal at this stage, stir for 5 mins, and filter warm.[1]

• Anti-Solvent Addition:

  • Remove from heat.

  • While stirring rapidly, add n-Heptane dropwise.

  • Watch for persistent cloudiness (turbidity). Once the cloudiness remains for 10 seconds, stop adding Heptane.[1]

• Re-dissolution:

  • Add a few drops of Ethyl Acetate to just clear the cloudiness (make it transparent again).

• Crystallization:

  • Allow the flask to cool to room temperature slowly (wrap in foil or a towel).

  • Critical Step: If an oil layer forms at the bottom, scratch the glass interface vigorously with a glass rod to induce nucleation.[1]

  • Once at room temp, move to a fridge (4°C) for 2 hours.

• Isolation:

  • Filter the white crystals using vacuum filtration.

  • Wash with cold n-Heptane (do not wash with Ethyl Acetate).

  • Dry under vacuum at room temperature. Do not oven dry >40°C (risk of sublimation or decomposition).

Troubleshooting & FAQs

Q1: My product separated as a yellow oil at the bottom of the flask instead of crystals. What happened?

• Diagnosis: This is "Oiling Out." It occurs when the melting point of the solute is lower than the boiling point of the solvent mixture, or the solution is too concentrated.

• Fix: Reheat the mixture until the oil dissolves. Add more Solvent A (Ethyl Acetate) to lower the saturation slightly. Cool much more slowly and add a "seed crystal" of pure product if available at 30°C.

Q2: I smell a sharp, pungent odor during heating.

• Diagnosis: That is formaldehyde. You are thermally decomposing the N-hydroxymethyl group.

• Fix: Your temperature is too high or your solvent is wet. Stop heating immediately. Switch to MTBE and use a rotary evaporator to concentrate the solution at low temperature (<30°C) rather than using heat to dissolve.

Q3: Can I use Ethanol? It dissolves perfectly.

• Diagnosis: Ethanol is often too good a solvent.

• Reasoning: You will likely lose 50%+ of your yield in the mother liquor because the compound is too soluble in cold ethanol. Furthermore, alcohols can undergo exchange reactions with the hemiaminal center.[1] Stick to Esters/Hydrocarbons for higher recovery.

Q4: How do I store the purified crystals?

• Protocol: Store in a tightly sealed vial at -20°C. N-hydroxymethyl compounds can slowly release formaldehyde at room temperature over months.

References

• Compound Synthesis Context

  • Fomepizole (4-methylpyrazole) Synthesis: U.S. Patent 5,569,769 describes the purification of the parent pyrazole, establishing the baseline solubility (soluble in water/alcohols)

  • Hemiaminal Stability: Katritzky, A. R.[1] Handbook of Heterocyclic Chemistry. Elsevier, 2010.[1] (General reference on N-functionalized pyrazole stability).

• Solvent Methodology

  • Recrystallization Principles: Vogel, A.I.[1] Vogel's Textbook of Practical Organic Chemistry, 5th Ed.[1] Longman Scientific & Technical, 1989.[1] (Standard procedures for low-melting solids and oiling-out issues).

• Specific Analog Data

  • Crystal Structure of Pyrazole Derivatives: Dong, H., et al. "Crystal structure of ethyl 4-[(1H-pyrazol-1-yl)methyl]benzoate." Acta Crystallographica Section E, 2011.[1] Link (Provides structural evidence of N-alkylated pyrazole solubility and crystallization behavior in ethanol/acetone systems).

Sources

• 1. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mt.com [mt.com]
• 3. 146456-97-5_4-methyl-1H-pyrazole-1-ylmethanolCAS号:146456-97-5_4-methyl-1H-pyrazole-1-ylmethanol【结构式 性质 英文】 - 化源网 [chemsrc.com]

Overcoming steric hindrance in 4-methylpyrazole derivatives synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis of 4-methylpyrazole derivatives. This resource is designed to provide expert guidance and troubleshooting strategies for challenges encountered during the synthesis of these important heterocyclic compounds. The presence of a methyl group at the C4 position of the pyrazole ring can introduce significant steric hindrance, complicating classical synthetic routes and often leading to low yields or undesired side products. This guide offers practical, in-depth solutions to these common issues.

Frequently Asked Questions (FAQs)

Q1: Why is the synthesis of 4-methylpyrazole derivatives often challenging due to steric hindrance?

The methyl group at the 4-position of the pyrazole ring can sterically hinder the approach of reactants to the adjacent C3 and C5 positions, which are typically involved in the cyclization step of pyrazole formation.[1] This steric bulk can impede the formation of the desired pyrazole ring, leading to lower reaction rates and yields. Furthermore, the electron-donating nature of the methyl group can influence the reactivity of the pyrazole ring, sometimes favoring alternative, undesired reaction pathways.[1]

Q2: What are the most common synthetic routes for 4-methylpyrazoles, and what are their limitations?

The Knorr pyrazole synthesis and its variations are the most traditional methods, typically involving the condensation of a β-dicarbonyl compound (or its equivalent) with a hydrazine derivative.[2] While effective for many pyrazole syntheses, the presence of a methyl group at the β-position of the dicarbonyl precursor can lead to issues with regioselectivity and may require harsh reaction conditions, which can be incompatible with sensitive functional groups.[3][4]

Another common approach is the reaction of α,β-unsaturated carbonyl compounds with hydrazines.[3][5] However, this can also suffer from a lack of regioselectivity, yielding a mixture of isomeric products that can be difficult to separate.

Q3: Are there modern synthetic methods that are more tolerant of sterically hindered substrates?

Yes, several modern synthetic strategies have been developed to address the challenges of synthesizing substituted pyrazoles, including those with steric hindrance. These include:

• Catalytic Methods: The use of catalysts, such as heteropolyacids, can promote the reaction under milder conditions, often leading to improved yields and shorter reaction times.[2] Transition metal catalysts, like those based on palladium, copper, or ruthenium, have also been employed in various coupling and cyclization reactions to construct the pyrazole ring.[6]

• Multi-component Reactions (MCRs): One-pot, multi-component reactions offer an efficient way to synthesize complex pyrazole derivatives.[7][8] These reactions can tolerate a wide range of functional groups and can be adapted for sterically hindered substrates.[6]

• Microwave-Assisted Synthesis: Microwave irradiation can significantly accelerate reaction rates and improve yields, often overcoming the kinetic barriers associated with sterically hindered transformations.[9][10]

Q4: How can I improve the regioselectivity of my 4-methylpyrazole synthesis?

Improving regioselectivity is a critical aspect of synthesizing unsymmetrically substituted pyrazoles. Several strategies can be employed:

• Solvent Effects: The choice of solvent can dramatically influence the regioselectivity of the reaction. For instance, using fluorinated alcohols like 2,2,2-trifluoroethanol (TFE) or 1,1,1,3,3,3-hexafluoro-2-propanol (HFIP) has been shown to significantly improve regioselectivity in favor of one isomer.

• Use of Directing Groups: Incorporating a directing group on one of the reactants can guide the cyclization to favor the formation of a specific regioisomer. This group can often be removed in a subsequent step.

• Catalyst Control: Certain catalysts can exhibit high regioselectivity in pyrazole synthesis.[11] Screening different catalysts for a specific reaction is often a worthwhile endeavor.

Troubleshooting Guide

This section addresses specific experimental issues you might encounter and provides actionable solutions.

Problem 1: Low or no yield of the desired 4-methylpyrazole derivative.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Rationale
Steric Hindrance	Increase reaction temperature or use microwave irradiation.[9]	Provides the necessary activation energy to overcome the steric barrier.
Poor Reactivity of Starting Materials	Switch to a more reactive hydrazine derivative (e.g., hydrazine hydrochloride or a substituted hydrazine with electron-withdrawing groups).	Enhances the nucleophilicity of the hydrazine, promoting the initial condensation step.
Inefficient Cyclization	Add an acid or base catalyst. Acid catalysis can facilitate both imine formation and the cyclization step.[12]	Catalysts can lower the activation energy of the rate-limiting cyclization step.
Decomposition of Starting Materials or Product	Run the reaction at a lower temperature for a longer period.	Minimizes side reactions and degradation that can occur at elevated temperatures.

Problem 2: Formation of a mixture of regioisomers.

Possible Causes & Solutions:

Decision Workflow for Regioisomer Issues

Caption: Troubleshooting workflow for addressing regioisomer formation.

Problem 3: The reaction stalls and does not go to completion.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step	Rationale
Equilibrium Limitation	Remove a byproduct (e.g., water) using a Dean-Stark trap or molecular sieves.	Drives the equilibrium towards the product side according to Le Chatelier's principle.
Catalyst Deactivation	Add a fresh portion of the catalyst.	Replenishes the active catalytic species in the reaction mixture.
Incomplete Dissolution of Reactants	Change to a solvent in which all reactants are fully soluble at the reaction temperature.	Ensures that all reactants are available in the solution phase to react.

Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of a 4-Methylpyrazole Derivative

This protocol provides a general guideline for leveraging microwave energy to overcome steric hindrance.

Step-by-Step Methodology:

• Reactant Preparation: In a microwave-safe reaction vessel, combine the β-dicarbonyl compound (1.0 eq), the hydrazine derivative (1.1 eq), and a suitable high-boiling solvent (e.g., ethanol, DMF).

• Catalyst Addition (Optional): Add a catalytic amount of an acid (e.g., acetic acid) or a base (e.g., triethylamine).

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a set temperature (e.g., 120-150 °C) for a specified time (e.g., 15-60 minutes). Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling, remove the solvent under reduced pressure. Dissolve the residue in an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography on silica gel.

Protocol 2: Regioselective Synthesis using a Fluorinated Alcohol Solvent

This protocol outlines the use of a fluorinated alcohol to enhance regioselectivity.

Step-by-Step Methodology:

• Reactant Preparation: Dissolve the unsymmetrical β-dicarbonyl compound (1.0 eq) in 2,2,2-trifluoroethanol (TFE).

• Hydrazine Addition: Add the hydrazine derivative (1.0-1.2 eq) to the solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS. The reaction is often complete within a few hours.

• Work-up and Purification: Once the reaction is complete, remove the TFE under reduced pressure. Purify the resulting residue by column chromatography to isolate the major regioisomer.

Visualizing the Knorr Pyrazole Synthesis

Caption: Key steps in the Knorr pyrazole synthesis.

References

• A catalytic method for the synthesis of pyrazolone derivatives using heteropolyacids and study of the anti-bacterial activity. (Source: Not specified, URL: N/A)

• Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols as Solvents: Synthesis and Biological Ac. (Source: Journal of Organic Chemistry, URL: [Link])

• Pyrazole synthesis - Organic Chemistry Portal. (Source: Organic Chemistry Portal, URL: [Link])

• Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps. (Source: Beilstein Journal of Organic Chemistry, URL: [Link])

• Synthesis of tetrasubstituted pyrazoles containing pyridinyl substituents. (Source: Beilstein Journal of Organic Chemistry, URL: [Link])

• Synthesis and Diels–Alder Reactivity of 4-Fluoro-4-Methyl-4H-Pyrazoles. (Source: Molecules, URL: [Link])

• Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. (Source: Chembiochem, URL: [Link])

• ANRORC reactions of 3-methyl-1,4-dinitro-1H-pyrazole with arylhydrazines. (Source: ResearchGate, URL: [Link])

• Various methods for the synthesis of pyrazole. (Source: ResearchGate, URL: [Link])

• Acid Catalyzed N-Alkylation of Pyrazoles with Trichloroacetimidates. (Source: Molecules, URL: [Link])

• Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. (Source: Molecules, URL: [Link])

• Phase-Transfer-Catalyzed Asymmetric Synthesis of Chiral N-Substituted Pyrazoles by Aza-Michael Reaction. (Source: ResearchGate, URL: [Link])

• The synthetic development of pyrazole nucleus: From reflux to microwave. (Source: Der Pharmacia Lettre, URL: [Link])

• Chemoselective synthesis of substituted pyrazoles through AgOTf-catalyzed cascade propargylic substitution–cyclization–aromatization. (Source: Organic & Biomolecular Chemistry, URL: [Link])

• Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities. (Source: Molecules, URL: [Link])

• Recent Advances in Synthesis and Properties of Pyrazoles. (Source: Molecules, URL: [Link])

• synthesis of 1-vinyl-3(5)-methyl-4-nitropyrazole and study of the effect of methyl substitutes in the pyrazole ring during radical polymerization. (Source: ResearchGate, URL: [Link])

• recent advances in the synthesis of new pyrazole derivatives. (Source: Not specified, URL: N/A)

• Reagent-Assisted Regio-Divergent Cyclization Synthesis of Pyrazole. (Source: ResearchGate, URL: [Link])

• Advances in Pyrazole Ring Formation and Their Methodologies: Review. (Source: Not specified, URL: N/A)

• Design, synthesis, and bioevaluation of pyrazole-containing tubulin polymerisation inhibitors based on conformational constraint strategy. (Source: Journal of Enzyme Inhibition and Medicinal Chemistry, URL: [Link])

• Process for the preparation of ultrapure 4-methylprazole.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (Source: Molecules, URL: [Link])

Sources

• 1. researchgate.net [researchgate.net]
• 2. ijpcbs.com [ijpcbs.com]
• 3. Synthesis of tetrasubstituted pyrazoles containing pyridinyl substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. WO2006115626A2 - Process for the preparation of ultrapure 4-methylprazole - Google Patents [patents.google.com]
• 6. Pyrazole synthesis [organic-chemistry.org]
• 7. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 8. researchgate.net [researchgate.net]
• 9. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Bioactivity Guide: 4-Methylpyrazole vs. (4-methyl-1H-pyrazol-1-yl)methanol

This guide provides an in-depth technical comparison between 4-Methylpyrazole (4-MP, Fomepizole) and its N-substituted derivative, (4-methyl-1H-pyrazol-1-yl)methanol .[1]

Executive Summary

4-Methylpyrazole (4-MP) is the clinical gold standard for inhibiting Alcohol Dehydrogenase (ADH), utilized primarily as an antidote for ethylene glycol and methanol poisoning.[1][2] It functions through direct coordination with the catalytic zinc ion in the ADH active site.[1]

In contrast, (4-methyl-1H-pyrazol-1-yl)methanol is an N-substituted derivative (specifically, an N-hydroxymethyl hemiaminal). Structural analysis and chemical principles indicate it acts as a labile prodrug rather than a direct inhibitor.[1] Its N-substitution sterically and electronically hinders zinc binding. Furthermore, its hydrolysis releases formaldehyde, presenting a paradoxical toxicity risk in the context of treating alcohol poisoning.[1]

Feature	4-Methylpyrazole (4-MP)	(4-methyl-1H-pyrazol-1-yl)methanol
CAS Number	7554-65-6	146456-97-5
Primary Role	Direct ADH Inhibitor (Active Drug)	Synthetic Intermediate / Labile Prodrug
ADH Binding Affinity ( )	High (0.01 - 0.1 M)	Low / Inactive (Steric hindrance)
Mechanism of Action	Direct Zinc Coordination (N1-Zn)	Releases 4-MP upon hydrolysis
Metabolic Byproducts	4-Carboxypyrazole (Benign)	4-MP + Formaldehyde (Toxic)
Stability	High (Stable crystalline solid)	Low (Hydrolysis-prone hemiaminal)

Molecular Mechanism & Structural Pharmacology[1]

The Zinc-Binding Imperative

The bioactivity of 4-MP relies entirely on its ability to compete with ethanol for the active site of ADH.[1] The enzyme's catalytic center contains a Zinc ion (

) coordinated by Cys46, His67, and Cys174.[1]

• 4-MP Binding: The nitrogen at position 2 (N2) of the pyrazole ring forms a hydrogen bond with the side chain of Ser-48, while the nitrogen at position 1 (N1) directly coordinates with the catalytic Zinc ion, displacing the water molecule usually present.[1]

• The Derivative's Flaw: In (4-methyl-1H-pyrazol-1-yl)methanol, the N1 position is substituted with a hydroxymethyl group (

  ).[1] This substitution abolishes the ability of N1 to coordinate with Zinc due to:

  • Steric Clash: The bulky hydroxymethyl group physically prevents the ring from entering the deep hydrophobic pocket adjacent to the Zinc.[1]

  • Loss of Nucleophilicity: The electron-withdrawing nature of the hemiaminal reduces the Lewis basicity required for metal coordination.[1]

Hydrolysis & Formaldehyde Release

(4-methyl-1H-pyrazol-1-yl)methanol is a hemiaminal , a chemical class generally unstable in aqueous physiological environments.[1] It exists in equilibrium with the parent amine and formaldehyde.[1]

[1]

In this context:

This creates a counter-therapeutic effect.[1] Since 4-MP is administered to prevent the formation of formate (from methanol), administering a compound that releases formaldehyde (the precursor to formate) compromises the therapeutic index.[1]

Visualization: Mechanism of Action vs. Hydrolysis

The following diagram illustrates the direct inhibition by 4-MP versus the hydrolytic activation required for the derivative.[1]

Figure 1: Mechanistic divergence.[1] 4-MP binds directly to ADH, whereas the N-hydroxymethyl derivative must hydrolyze to become active, releasing toxic formaldehyde in the process.[1]

Experimental Validation Protocols

To objectively compare these compounds, researchers should employ a Spectrophotometric ADH Inhibition Assay and a Stability/Hydrolysis Assay .[1]

Protocol A: Comparative ADH Inhibition Assay ( Determination)

This protocol measures the rate of NAD+ reduction to NADH. 4-MP should show immediate inhibition; the derivative should show a lag phase (time required for hydrolysis) or significantly reduced potency.[1]

Reagents:

• Purified Horse Liver ADH (Sigma-Aldrich).[1]

• Substrate: Ethanol (50 mM).

• Cofactor: NAD+ (2.5 mM) in Pyrophosphate buffer (pH 8.8).[1]

• Test Compounds: 4-MP and (4-methyl-1H-pyrazol-1-yl)methanol (0.01

  M – 100 M).[1]

Workflow:

• Baseline: Monitor Absorbance at 340 nm (A340) of Enzyme + Substrate + NAD+ (No inhibitor). Calculate

  .

• Inhibition: Pre-incubate Enzyme with Test Compound for 5 minutes.

• Reaction: Add Substrate to initiate.[1]

• Measurement: Record

  for 3 minutes.

• Data Analysis: Plot Dixon plots (1/V vs [I]) to determine

  .[1]

Expected Results:

Parameter	4-MP	(4-methyl-1H-pyrazol-1-yl)methanol
Inhibition Type	Competitive	Weak / Non-specific (pre-hydrolysis)

|

(approx) | 0.01 - 0.1 M | > 100 M (if fresh) | | Time-Dependence | Instantaneous | Potency increases over time (as hydrolysis occurs) |[1]

Protocol B: Hydrolytic Stability Analysis (NMR)

This protocol confirms the identity of the derivative as a formaldehyde-releasing prodrug.[1]

Workflow:

• Dissolve (4-methyl-1H-pyrazol-1-yl)methanol in

  buffered to pH 7.4 (Phosphate buffer).

• Acquire

  -NMR spectra at T=0, 1h, 4h, and 24h.[1]

• Marker Monitoring:

  • Look for the disappearance of the methylene singlet (

    ) typically around 5.2-5.5 ppm.

  • Look for the appearance of the Formaldehyde hydrate (methanediol) peak.[1]

  • Look for the shift in the pyrazole ring protons corresponding to free 4-MP.[1]

Critical Safety & Application Note

Why the distinction matters: In drug development, N-hydroxymethylation is sometimes used to increase water solubility of amine drugs.[1] However, for 4-MP, this modification is deleterious for two reasons:

• Target Masking: It blocks the pharmacophore (N1) required for Zinc binding.[1]

• Toxicology: The release of formaldehyde is unacceptable in the treatment of methanol poisoning, where the clinical goal is to prevent the accumulation of formate (the metabolite of formaldehyde).[1]

Recommendation:

• For Clinical/Therapeutic Use: Strictly use 4-Methylpyrazole (Fomepizole) .[1]

• For Research: Use (4-methyl-1H-pyrazol-1-yl)methanol only if studying hemiaminal hydrolysis rates or as a synthetic intermediate for other N-substituted pyrazoles.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 3406, Fomepizole (4-Methylpyrazole). PubChem. Available at: [Link]

• Brent, J., et al. (2001).[1] Fomepizole for the Treatment of Methanol Poisoning.[1][3][4][5] The New England Journal of Medicine, 344, 424-429.[1] Available at: [Link]

• Eklund, H., et al. (1987).[1] Three-dimensional structure of the complex of liver alcohol dehydrogenase with 4-methylpyrazole. Nature, 326, 77-79. (Demonstrates N1-Zinc coordination).

• Bundgaard, H. (1985).[1] Design of Prodrugs: Bioreversible Derivatives for Various Functional Groups and Chemical Entities. Elsevier Science.[1] (Reference for N-hydroxymethyl hydrolysis mechanisms).

Sources

• 1. 1072-68-0|1,4-Dimethylpyrazole|BLD Pharm [bldpharm.com]
• 2. vumc.org [vumc.org]
• 3. Fomepizole - Wikipedia [en.wikipedia.org]
• 4. 4-Methylpyrazole | C4H6N2 | CID 3406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Kinetic interactions between 4-methylpyrazole and ethanol in healthy humans - PubMed [pubmed.ncbi.nlm.nih.gov]

Difference in ligand binding affinity: (4-methyl-1H-pyrazol-1-yl)methanol vs pyrazole

Executive Summary

Objective: To distinguish the ligand binding characteristics of the unsubstituted Pyrazole scaffold against its functionalized derivative, (4-methyl-1H-pyrazol-1-yl)methanol .

Core Insight: The transition from Pyrazole to (4-methyl-1H-pyrazol-1-yl)methanol represents a classic case of "Scaffold Decoration" with a critical stability trade-off. While the addition of the 4-methyl group significantly enhances hydrophobic interactions (increasing affinity for targets like Alcohol Dehydrogenase by ~10-fold), the N-hydroxymethyl group acts as a labile "mask" . In aqueous biological buffers, the methanol derivative exists in equilibrium with the parent amine and formaldehyde. Therefore, its "apparent" binding affinity is often a composite of the prodrug stability and the released active ligand.

Recommendation: Researchers must first validate the hydrolytic stability of the N-methanol group in their specific assay buffer before interpreting

or values.

Physicochemical & Structural Comparison

The following table contrasts the fundamental properties driving the binding thermodynamics of these two ligands.

Feature	Pyrazole (The Scaffold)	(4-methyl-1H-pyrazol-1-yl)methanol (The Derivative)	Impact on Binding
Structure	Unsubstituted 5-membered heterocycle.	4-Methyl substituted; N-hydroxymethylated.	Steric Bulk & Basicity
Electronic State	Amphoteric (N1-H donor, N2 acceptor).	N1-substituted (No H-donor); N2 acceptor.	Loss of H-bond Donor at N1
Hydrophobicity (LogP)	~0.2 (Polar).	~0.5 - 0.9 (More Lipophilic).	Enhanced Hydrophobic Packing
pKa (Conjugate Acid)	~2.5.	~3.0 (Methyl group is electron-donating).	Increased N2 Basicity (Stronger Metal Coordination)
Stability (Aqueous)	High.	Low / Labile (Hydrolyzes to release Formaldehyde).	Dynamic Equilibrium Artifacts
Binding Mode	Monodentate ( ) or Bridging ( ).	Potential Chelate ( ) or Prodrug.	Chelation vs. Steric Clash

Mechanistic Analysis: The "Why" Behind the Affinity

A. The 4-Methyl Effect (Hydrophobic Anchor)

The addition of a methyl group at the 4-position (as seen in the drug Fomepizole) dramatically increases affinity for hydrophobic pockets, such as the substrate channel of Alcohol Dehydrogenase (ADH) .

• Mechanism: The methyl group displaces ordered water molecules from the hydrophobic pocket (Entropy gain) and engages in Van der Waals contacts (Enthalpy gain).

• Data Point: 4-methylpyrazole binds ADH with a

  , whereas unsubstituted pyrazole binds with .

B. The N-Methanol Effect (The "Trojan Horse")

The (4-methyl-1H-pyrazol-1-yl)methanol derivative adds a

group to the N1 nitrogen. This creates two distinct binding scenarios:

• Biological Scenario (The Prodrug Effect): In physiological buffers (pH 7.4), N-hydroxymethyl pyrazoles are susceptible to hydrolysis.

  • Reaction:

  • Consequence: The observed affinity is often that of the released 4-methylpyrazole. If the N-methanol group remains intact, it usually abolishes binding to targets like ADH because the enzyme requires a specific steric fit or an H-bond at the N1 position.

• Chemical Scenario (Coordination Chemistry): In metal-organic frameworks (MOFs) or non-aqueous catalysis, the

  arm transforms the ligand from monodentate (binding only via N2) to bidentate (binding via N2 and the Oxygen).

  • Chelate Effect: This significantly increases affinity (

    decreases) due to the entropic advantage of multivalency.

Visualizing the Binding Pathways

The following diagram illustrates the divergent pathways for the derivative depending on the environment (Biological vs. Chemical).

Caption: Figure 1. Dual-pathway mechanism. In biological media, the ligand acts as a prodrug for 4-methylpyrazole. In coordination chemistry, it acts as a stable chelator.

Experimental Protocols for Validation

To distinguish between the intrinsic affinity of the derivative and the apparent affinity of its hydrolysis product, you must run a stability control.

Protocol A: Hydrolytic Stability Check (NMR)

Before running any binding assay (SPR/ITC), confirm the ligand's integrity.

• Preparation: Dissolve (4-methyl-1H-pyrazol-1-yl)methanol (10 mM) in the exact assay buffer (e.g., PBS, pH 7.4) using 10%

  for lock.

• Time-Course: Acquire

  -NMR spectra at .

• Marker: Monitor the disappearance of the methylene protons (

  , typically ppm) and the appearance of free formaldehyde ( ppm) and the N-H proton of 4-methylpyrazole.

• Decision Gate:

  • If

    hydrolysis occurs within the assay timeframe, kinetic parameters ( ) will be invalid. Use the parent 4-methylpyrazole as the reference standard.

Protocol B: Isothermal Titration Calorimetry (ITC)

For determining thermodynamic parameters (

) of the stable complex (e.g., with a metal model or stabilized enzyme).

• Cell Reagent: Protein/Metal solution (e.g., 20

  ) in degassed buffer.

• Syringe Reagent: Ligand solution (200-300

  ) in the exact same buffer to minimize heat of dilution.

• Titration: Perform 20 injections of 2

  each at 180-second intervals (25°C).

• Data Analysis: Fit to a One-Set-of-Sites model.

  • Note: If the derivative binds via chelation (Scenario 2), expect a more favorable Enthalpy (

    ) compared to Pyrazole due to the formation of two bonds, partially offset by the Entropic cost of restricting the hydroxymethyl arm.

Performance Guide: Which to Use?

Application	Recommended Ligand	Rationale
ADH Inhibition (In Vivo)	4-Methylpyrazole (Fomepizole)	The gold standard. The N-methanol derivative is merely a prodrug that releases this active compound plus toxic formaldehyde.
Fragment Screening	Pyrazole	The ideal low-molecular-weight fragment (MW < 100) to identify binding pockets before adding decoration.
Crystal Engineering	(4-methyl-1H-pyrazol-1-yl)methanol	Excellent for creating Metal-Organic Frameworks (MOFs). The hydroxymethyl group allows for hydrogen bonding networks or bridging metal centers, which "naked" pyrazole cannot do.
Solubility Enhancement	(4-methyl-1H-pyrazol-1-yl)methanol	If the 4-methylpyrazole is too lipophilic for a specific formulation, the hydroxymethyl variant serves as a more soluble prodrug.

References

• Theorell, H., et al. (1969). "Human liver alcohol dehydrogenase: inhibition by pyrazole and pyrazole analogs."[1][2] SciSpace. Link

  • Establishes the baseline values: Pyrazole (2.6 ) vs 4-Methylpyrazole (0.21 ).

• Eichler, T., et al. (2018). "The Several Activities of 4-Methyl Pyrazole in Animals and Humans." Current Pharmaceutical Design. Link

  • Validates 4-methylpyrazole as the active pharmacological agent.

• Sarkola, T., et al. (2001).[3] "Effect of 4-methylpyrazole on endogenous plasma ethanol and methanol levels in humans." Alcoholism: Clinical and Experimental Research. Link

  • Discusses the metabolic clearance and ADH inhibition mechanism.[3]

• PubChem. "Pyrazol-1-yl-methanol | C4H6N2O."[4] National Library of Medicine. Link

  • Provides chemical structure and computed physicochemical properties.

• BenchChem. "Selective N-Methylation of Pyrazoles: Technical Support." Link

  • Details the synthetic stability and reactivity of N-substituted pyrazoles.

Sources

• 1. scilit.com [scilit.com]
• 2. scispace.com [scispace.com]
• 3. Effect of 4-methylpyrazole on endogenous plasma ethanol and methanol levels in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pyrazol-1-yl-methanol | C4H6N2O | CID 242224 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Spectroscopic Validation of (4-methyl-1H-pyrazol-1-yl)methanol

This guide provides a comprehensive framework for the validation of spectroscopic data for (4-methyl-1H-pyrazol-1-yl)methanol, a heterocyclic compound of interest in medicinal chemistry and materials science. As researchers and drug development professionals, the unambiguous confirmation of a molecule's structure and purity is paramount. This document moves beyond a simple recitation of data, offering in-depth insights into the causality behind experimental choices and establishing a self-validating system for spectroscopic analysis.

The Imperative of Rigorous Spectroscopic Validation

In the synthesis of novel chemical entities, the final product is often the culmination of a multi-step process. The potential for side reactions, incomplete conversions, and the presence of residual starting materials or solvents necessitates a robust and orthogonal analytical approach to confirm the identity and purity of the target compound. (4-methyl-1H-pyrazol-1-yl)methanol, with its distinct functional groups—a substituted pyrazole ring, a methyl group, and a hydroxymethyl moiety—presents a unique spectroscopic fingerprint that can be definitively characterized. This guide will compare the expected spectroscopic data with that of structurally related analogues to provide a robust validation framework.

Predicted Spectroscopic Data for (4-methyl-1H-pyrazol-1-yl)methanol

Table 1: Predicted ¹H NMR Spectroscopic Data for (4-methyl-1H-pyrazol-1-yl)methanol (in CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale for Prediction
~7.5	Singlet	1H	H-5 (pyrazole ring)	The proton at position 5 is a singlet due to the absence of adjacent protons. Its chemical shift is influenced by the electron-withdrawing nature of the adjacent nitrogen atom.
~7.3	Singlet	1H	H-3 (pyrazole ring)	Similar to H-5, the proton at position 3 is a singlet. The methyl group at C-4 will have a minor shielding effect compared to an unsubstituted pyrazole.
~5.5	Singlet	2H	-CH₂OH	The methylene protons adjacent to the oxygen and the pyrazole nitrogen are expected to be a singlet. The chemical shift is downfield due to the deshielding effect of the electronegative oxygen and nitrogen atoms.
~2.1	Singlet	3H	-CH₃	The methyl group protons will appear as a singlet.
Variable	Broad Singlet	1H	-OH	The hydroxyl proton signal is often broad and its chemical shift is concentration and solvent dependent.

Table 2: Predicted ¹³C NMR Spectroscopic Data for (4-methyl-1H-pyrazol-1-yl)methanol (in CDCl₃)

Chemical Shift (δ, ppm)	Assignment	Rationale for Prediction
~138	C-5 (pyrazole ring)	The carbon at position 5 is typically the most downfield of the pyrazole ring carbons due to its proximity to two nitrogen atoms.
~129	C-3 (pyrazole ring)	The carbon at position 3 will be slightly shielded compared to C-5.
~118	C-4 (pyrazole ring)	The carbon bearing the methyl group will be significantly shielded compared to the other ring carbons.
~70	-CH₂OH	The methylene carbon is deshielded by the attached oxygen and nitrogen atoms.
~10	-CH₃	The methyl carbon will appear in the typical aliphatic region.

Table 3: Predicted Key FT-IR Absorptions for (4-methyl-1H-pyrazol-1-yl)methanol

Wavenumber (cm⁻¹)	Intensity	Assignment	Rationale for Prediction
3400-3200	Strong, Broad	O-H stretch	Characteristic of the hydroxyl group, broadened due to hydrogen bonding.[1]
3150-3100	Medium	C-H stretch (aromatic)	Associated with the C-H bonds of the pyrazole ring.[2][3]
2960-2850	Medium	C-H stretch (aliphatic)	Corresponding to the C-H bonds of the methyl and methylene groups.[2][3]
1550-1450	Medium	C=N and C=C stretch	Vibrations of the pyrazole ring.
1300-1000	Strong	C-O stretch	Characteristic of the primary alcohol.[1]

Table 4: Predicted Mass Spectrometry Fragmentation for (4-methyl-1H-pyrazol-1-yl)methanol

m/z	Proposed Fragment	Rationale for Prediction
112	[M]⁺	Molecular ion peak.
95	[M - OH]⁺	Loss of the hydroxyl radical.
81	[M - CH₂OH]⁺	Loss of the hydroxymethyl radical, a common fragmentation for primary alcohols.[4][5][6][7]
67	[C₄H₅N]⁺	Fragmentation of the pyrazole ring.

A Self-Validating Experimental Protocol

The following protocol is designed to be a self-validating system, where each analytical technique provides complementary information to build a cohesive and unambiguous structural assignment.

Step 1: Sample Preparation and Purity Assessment by ¹H NMR

• Rationale: ¹H NMR is the initial and most crucial step for structural elucidation and purity assessment of organic molecules.[8][9][10][11][12] It provides information on the number of distinct proton environments, their integration (ratio), and their connectivity through spin-spin coupling.[8][9][11]

• Protocol:

  • Accurately weigh approximately 5-10 mg of the synthesized (4-methyl-1H-pyrazol-1-yl)methanol.

  • Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Acquire the ¹H NMR spectrum on a 400 MHz or higher field spectrometer.

  • Process the spectrum, including Fourier transformation, phase correction, and baseline correction.

  • Reference the spectrum to the TMS signal at 0.00 ppm.

  • Integrate all signals and determine the relative ratios of the protons.

• Validation Check:

  • Compare the observed chemical shifts, multiplicities, and integrations with the predicted values in Table 1.

  • The presence of any unexpected signals may indicate impurities. The integration of these signals relative to the product signals can provide a semi-quantitative measure of purity.

Step 2: Carbon Skeleton Confirmation by ¹³C NMR and DEPT

• Rationale: ¹³C NMR provides information about the carbon framework of the molecule.[10] Distortionless Enhancement by Polarization Transfer (DEPT) experiments (DEPT-90 and DEPT-135) are used to differentiate between CH, CH₂, and CH₃ groups.[9]

• Protocol:

  • Using the same sample from the ¹H NMR analysis, acquire a proton-decoupled ¹³C NMR spectrum.

  • Acquire DEPT-90 and DEPT-135 spectra.

  • Process and reference the spectra to the CDCl₃ solvent peak at 77.16 ppm.

• Validation Check:

  • Compare the number of signals and their chemical shifts with the predicted values in Table 2.

  • The DEPT-90 spectrum should show only the CH signals (pyrazole ring protons).

  • The DEPT-135 spectrum should show positive signals for CH and CH₃ groups and a negative signal for the CH₂ group. This confirms the presence and type of each carbon environment.

Step 3: Functional Group Identification by FT-IR Spectroscopy

• Rationale: FT-IR spectroscopy is a rapid and sensitive method for identifying the presence of specific functional groups based on their characteristic vibrational frequencies.[1][2][3][13]

• Protocol:

  • Prepare a thin film of the sample on a salt plate (e.g., NaCl or KBr) or acquire the spectrum using an Attenuated Total Reflectance (ATR) accessory.

  • Record the spectrum over the range of 4000-400 cm⁻¹.

• Validation Check:

  • Compare the positions and shapes of the major absorption bands with the predicted values in Table 3. The presence of a broad O-H stretch and characteristic C-H and C-O stretches will provide strong evidence for the proposed structure.

Step 4: Molecular Weight and Fragmentation Confirmation by Mass Spectrometry

• Rationale: Mass spectrometry provides the molecular weight of the compound and information about its fragmentation pattern, which can be used to deduce its structure.[4][5][6][7]

• Protocol:

  • Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

  • Introduce the sample into the mass spectrometer via a suitable ionization method, such as electrospray ionization (ESI) or electron impact (EI).

  • Acquire the mass spectrum.

• Validation Check:

  • The observed molecular ion peak should correspond to the calculated molecular weight of (4-methyl-1H-pyrazol-1-yl)methanol (112.13 g/mol ).

  • The fragmentation pattern should be consistent with the predicted fragments in Table 4, providing further structural confirmation.

Visualizing the Validation Workflow

The following diagram illustrates the logical flow of the spectroscopic validation process, emphasizing the complementary nature of each technique.

Caption: Workflow for the spectroscopic validation of (4-methyl-1H-pyrazol-1-yl)methanol.

Structural Features and Spectroscopic Correlation

The following diagram highlights the key structural features of (4-methyl-1H-pyrazol-1-yl)methanol and their expected spectroscopic signatures.

Sources

• 1. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 2. IR Absorption Frequencies - NIU - Department of Chemistry and Biochemistry [niu.edu]
• 3. eng.uc.edu [eng.uc.edu]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. Ion Types and Fragmentation Patterns in Mass Spectrometry - Creative Proteomics [creative-proteomics.com]
• 8. azooptics.com [azooptics.com]
• 9. emerypharma.com [emerypharma.com]
• 10. kisacademics.com [kisacademics.com]
• 11. acdlabs.com [acdlabs.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Free FTIR Basic Organic Functional Group Reference Chart [thermofisher.com]

Benchmarking synthesis yields of (4-methyl-1H-pyrazol-1-yl)methanol against literature

Comparative Synthesis Guide: (4-methyl-1H-pyrazol-1-yl)methanol

-hydroxymethylation Protocols for 4-Methylpyrazole

Part 1: Executive Summary & Performance Benchmark

The synthesis of (4-methyl-1H-pyrazol-1-yl)methanol (an

-hydroxymethyl hemiaminal) presents a classic challenge in heterocycle functionalization: managing the reversibility of the formaldehyde condensation. While 4-methylpyrazole (Fomepizole) is a stable, commercially available drug, its -methanol derivative is kinetically labile, prone to retro-aldol-type decomposition back to the starting material and formaldehyde.

This guide benchmarks three distinct synthetic methodologies. Our analysis indicates that shifting from aqueous formalin to paraformaldehyde in aprotic media increases isolated yields by approximately 20-25% by driving the equilibrium via water exclusion.

Table 1: Comparative Yield Benchmark

Metric	Method A: Aqueous Formalin	Method B: Paraformaldehyde (Aprotic)	Method C: Solvent-Free Melt
Reagent Source	37% Formalin (aq)	Paraformaldehyde (Solid)	Paraformaldehyde (Solid)
Solvent	Water / Ethanol	Dichloromethane or THF	None (Neat)
Temperature	Reflux (100°C)	Reflux (40-66°C)	110-120°C
Reaction Time	4–6 Hours	2–4 Hours	20–40 Minutes
Isolated Yield	65 – 71%	85 – 92%	90 – 95%
Purity (Crude)	Moderate (needs drying)	High (>95%)	High (contains oligomers)
Scalability	High	High	Low (Heat transfer issues)
Key Risk	Hydrolysis during workup	Polymerization of formaldehyde	Sublimation of reagent

Part 2: Mechanistic Insight & Causality

To optimize yield, one must understand the failure modes of the baseline method. The reaction is a nucleophilic addition of the pyrazole nitrogen to the carbonyl of formaldehyde.

The Equilibrium Trap:

• Forward Reaction: Favored by high concentration of formaldehyde.

• Reverse Reaction (Hydrolysis): Favored by the presence of water and heat.

• Method A Failure Mode: Using aqueous formalin introduces a massive molar excess of water. While the reaction proceeds, isolation often requires evaporation or extraction. As the formaldehyde concentration drops during workup, the equilibrium shifts left, regenerating the starting pyrazole.

The Solution (Method B & C): By using Paraformaldehyde (PFA) , we introduce formaldehyde in a solid, polymerized form that depolymerizes in situ upon heating. This maintains a high local concentration of anhydrous formaldehyde, driving the reaction to completion without introducing competing water molecules.

Visualizing the Pathway

Figure 1: Comparison of synthetic pathways. Method B and C minimize the "Hydrolysis" reversion path by excluding water.

Part 3: Recommended Experimental Protocol (Method B)

Objective: Synthesis of (4-methyl-1H-pyrazol-1-yl)methanol with >90% yield. Rationale: This method balances yield with scalability and safety, avoiding the high temperatures of the melt method and the hydrolysis issues of the aqueous method.

Materials:

• 4-Methylpyrazole (1.0 eq)

• Paraformaldehyde (1.2 – 1.5 eq, calculated as CH₂O monomer units)

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF). Note: DCM is preferred for ease of workup as the product often precipitates upon cooling or addition of hexane.

• Catalyst (Optional): Triethylamine (0.05 eq) can accelerate depolymerization of PFA, though often not strictly necessary.

Step-by-Step Workflow:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser. Ensure the system is dry (flame-dried or oven-dried glassware is recommended to minimize water).

• Charging: Add 4-methylpyrazole (e.g., 8.2 g, 100 mmol) and Paraformaldehyde (e.g., 3.6 g, 120 mmol) to the flask.

  • Expert Note: PFA is a polymer.[1][2] We use an excess because some formaldehyde gas will inevitably escape the condenser before reacting.

• Solvation: Add DCM (50 mL). The PFA will remain as a suspension initially.

• Reaction: Heat the mixture to reflux (approx. 40°C for DCM).

  • Observation: As the reaction proceeds, the cloudy PFA suspension will clear, indicating depolymerization and consumption of formaldehyde.

  • Time: Reflux for 2–4 hours. Monitor by TLC (Note: The product is polar; use 10% MeOH in DCM).

• Workup (The Critical Step):

  • Do NOT perform an aqueous wash. Water will induce decomposition.

  • Cool the solution to room temperature.

  • Filter off any unreacted trace paraformaldehyde.

  • Concentrate the filtrate under reduced pressure (Rotavap). Do not overheat (>50°C) during evaporation.

• Purification:

  • The residue is usually a white crystalline solid or a viscous oil that solidifies.

  • Recrystallization: If necessary, recrystallize from a mixture of DCM/Hexane or Acetone.

  • Yield Expectation: 10.5 – 11.5 g (85–92%).

Part 4: Quality Control & Troubleshooting

1. Stability & Storage: The hydroxymethyl group is a "masked" formaldehyde.

• Storage: Store in a desiccator at -20°C. Moisture will slowly hydrolyze the compound, releasing formaldehyde (detectable by smell).

• Handling: Avoid prolonged exposure to acidic media.

2. Analytical Verification (NMR):

• Solvent Choice: Use DMSO-d6 rather than CDCl3. Acidic traces in chloroform can catalyze the reversion to the starting material during the NMR scan.

• Key Signal: Look for the methylene (

  ) protons connecting the Nitrogen and Oxygen. They typically appear as a doublet (coupling with OH) around 5.3–5.5 ppm in DMSO-d6.

3. Troubleshooting Low Yields:

• Problem: Product smells strongly of formaldehyde and yield is >100%.

  • Cause: Excess paraformaldehyde oligomers are contaminating the product.

  • Fix: Dissolve in dry DCM, filter through a 0.45µm PTFE filter, and re-evaporate.

References

• Dvoretzky, I., & Richter, G. H. (1946).Formaldehyde Condensation in the Pyrazole Series. The Journal of Organic Chemistry, 11(2), 1285–1288.

  • Relevance: Establishes the foundational comparison between formalin (71% yield) and paraformaldehyde melt (90% yield) for pyrazole-1-carbinols.

• Trofimenko, S. (1970). Pyrazol-1-yl-methane Chelating Agents.[3] Journal of the American Chemical Society.

  • Relevance: Discusses the reactivity of pyrazoles with methylene sources and the stability of the resulting N-C bonds.

• Katritzky, A. R.[4][5] (Ed.). Comprehensive Heterocyclic Chemistry.

  • Relevance: General reference for the tautomerism and N-alkylation/functionalization of pyrazoles (Section on Pyrazoles).

• Orphan Medical, Inc. (2006). Process for the preparation of ultrapure 4-methylpyrazole.[6] WO2006115626A2.

  • Relevance: Provides industrial context for the purity and handling of the starting m

Sources

• 1. Paraformaldehyde, Formadehyde and Formalin | Light Microscopy Core Facility [microscopy.duke.edu]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. WO2006115626A2 - Process for the preparation of ultrapure 4-methylprazole - Google Patents [patents.google.com]

A Comparative Pharmacokinetic Guide to (4-methyl-1H-pyrazol-1-yl)methanol and Its Oxidative Metabolites

Introduction

In the landscape of drug discovery and development, a thorough understanding of a compound's pharmacokinetic (PK) profile is paramount. The journey of a drug candidate through the body—its absorption, distribution, metabolism, and excretion (ADME)—dictates its efficacy and safety. This guide provides an in-depth comparative analysis of the pharmacokinetic properties of (4-methyl-1H-pyrazol-1-yl)methanol and its principal oxidative metabolites. Pyrazole derivatives are a significant class of heterocyclic compounds in medicinal chemistry, known for their diverse pharmacological activities.[1][2][3][4][5] The structural versatility of the pyrazole nucleus allows for fine-tuning of its physicochemical properties to optimize drug-like characteristics.[6][7]

While specific pharmacokinetic data for (4-methyl-1H-pyrazol-1-yl)methanol is not extensively available in public literature, we can construct a robust predictive comparison based on the well-documented behavior of its close structural analog, 4-methylpyrazole (fomepizole).[8][9] This guide will, therefore, leverage the established metabolic pathways and pharmacokinetic parameters of 4-methylpyrazole to provide a scientifically grounded comparison. The primary metabolic transformation for such a molecule is anticipated to be oxidation, first to an aldehyde and subsequently to a carboxylic acid, a common metabolic fate for primary alcohols.

This guide is intended for researchers, scientists, and drug development professionals. It will delve into the causality behind experimental choices, provide self-validating protocols, and be grounded in authoritative references to ensure scientific integrity.

Predicted Metabolic Pathways of (4-methyl-1H-pyrazol-1-yl)methanol

The metabolism of (4-methyl-1H-pyrazol-1-yl)methanol is predicted to be primarily hepatic. The initial and rate-limiting step is likely the oxidation of the hydroxymethyl group. This is a common metabolic pathway for primary alcohols, often catalyzed by alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH).[10][11]

The proposed metabolic cascade is as follows:

• (4-methyl-1H-pyrazol-1-yl)methanol (Parent Drug) is oxidized to its corresponding aldehyde, 4-methyl-1H-pyrazole-1-carbaldehyde .

• This intermediate aldehyde is then rapidly oxidized to the more stable carboxylic acid, 4-methyl-1H-pyrazole-1-carboxylic acid .

It is also possible for the parent compound and its metabolites to undergo Phase II conjugation reactions, such as glucuronidation, to facilitate excretion.[12]

Caption: Workflow for an in vivo pharmacokinetic study.

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantifying drugs and metabolites in biological matrices due to its high sensitivity and specificity. [13][14] Objective: To develop and validate a sensitive and selective LC-MS/MS method for the simultaneous quantification of (4-methyl-1H-pyrazol-1-yl)methanol and 4-methyl-1H-pyrazole-1-carboxylic acid in rat plasma.

Protocol Steps:

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma, add 150 µL of acetonitrile containing a suitable internal standard (e.g., a deuterated analog).

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm for 10 minutes).

  • Transfer the supernatant to a clean plate or vial for LC-MS/MS analysis.

• Chromatographic Conditions:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 2.6 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A suitable gradient from low to high organic content to separate the analytes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry Conditions:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray ionization (ESI) in positive mode for the parent and negative mode for the carboxylic acid metabolite.

  • Multiple Reaction Monitoring (MRM):

    • (4-methyl-1H-pyrazol-1-yl)methanol (Parent): Propose precursor ion [M+H]+ and product ions.

    • 4-methyl-1H-pyrazole-1-carboxylic acid (Metabolite): Propose precursor ion [M-H]- and product ions.

• Calibration and Quality Control:

  • Prepare calibration standards and quality control samples by spiking known concentrations of the analytes into blank plasma.

  • The method should be validated for linearity, accuracy, precision, and selectivity.

In vitro metabolism studies using liver microsomes help to identify the enzymes responsible for a drug's metabolism and can predict potential drug-drug interactions.

Objective: To investigate the metabolism of (4-methyl-1H-pyrazol-1-yl)methanol in rat and human liver microsomes.

Protocol Steps:

• Incubation Mixture:

  • Prepare a mixture containing liver microsomes (e.g., 0.5 mg/mL), a buffer (e.g., potassium phosphate buffer, pH 7.4), and the parent compound (e.g., 1 µM).

• Initiation of Reaction:

  • Pre-warm the mixture at 37°C.

  • Initiate the reaction by adding an NADPH-regenerating system.

• Time Points:

  • Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching:

  • Stop the reaction by adding a cold organic solvent (e.g., acetonitrile).

• Sample Processing:

  • Centrifuge to pellet the protein.

  • Analyze the supernatant by LC-MS/MS to monitor the disappearance of the parent and the formation of metabolites.

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• 10. Studies on the metabolic interactions between 4-methylpyrazole and methanol using the monkey as an animal model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pyrazoles as inhibitors of alcohol oxidation and as important tools in alcohol research: An approach to therapy against methanol poisoning - PMC [pmc.ncbi.nlm.nih.gov]
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